3-(Methylsulfonyl)-1-propyne

• CAS: 111247-76-8

Core Science & Biosynthesis

Technical Monograph: 3-(Methylsulfonyl)-1-propyne

Content Type: Technical Guide / Whitepaper Subject: Physicochemical Characterization, Synthesis, and Chemoproteomic Applications of 3-(Methylsulfonyl)-1-propyne[1][2]

Executive Summary

3-(Methylsulfonyl)-1-propyne (CAS: 111247-76-8), often referred to as methyl propargyl sulfone, represents a distinct class of "minimalist" electrophiles used in fragment-based drug discovery (FBDD) and chemical proteomics.[1] Unlike complex activity-based probes that carry bulky reporter tags, this molecule acts as a latent electrophile .[1] Its utility lies in its ability to isomerize into a highly reactive allenyl sulfone species in situ, allowing it to covalently modify hyper-reactive cysteine residues within the proteome.

This guide details the molecular specifications, synthetic pathways, and mechanistic logic required to utilize 3-(methylsulfonyl)-1-propyne as a precision tool for mapping the "ligandable" cysteinome.[1]

Physicochemical Characterization

For researchers utilizing mass spectrometry (LC-MS/MS) for target identification, the distinction between average molecular weight and monoisotopic mass is critical for accurate adduct assignment.[1]

Table 1: Molecular Specifications

Property	Value	Notes
IUPAC Name	3-Methanesulfonylprop-1-yne
Common Name	Methyl propargyl sulfone
Chemical Formula	C₄H₆O₂S
Average Molecular Weight	118.15 g/mol	Used for stoichiometric calculations.[1][3]
Monoisotopic Mass	118.00885 Da	CRITICAL: Use this value for High-Res Mass Spec (HRMS) adduct search (M+H⁺).[1]
Physical State	Crystalline Solid / Low-melting solid	Melting point approx. 42–44 °C.
Solubility	DMSO, Acetonitrile, Methanol	Poorly soluble in water; stock solutions should be prepared in DMSO.[1]
Density	~1.22 g/cm³

Synthetic Route & Purity Validation

Commercial availability of high-purity sulfones can be variable.[1] The most reliable method for generating analytical-grade 3-(methylsulfonyl)-1-propyne involves the controlled oxidation of methyl propargyl sulfide.[1] This "self-validating" protocol ensures the removal of sulfoxide impurities which can confound kinetic studies.[1]

Protocol: mCPBA Oxidation

Principle: The sulfur atom is oxidized from the sulfide (-2 oxidation state) to the sulfone (+6 oxidation state) via a sulfoxide intermediate using meta-chloroperoxybenzoic acid (mCPBA).[1]

Workflow Diagram:

Figure 1: Step-wise oxidation pathway.[1] Note that stoichiometry (2.2+ equivalents of oxidant) is crucial to drive the reaction fully to the sulfone and avoid sulfoxide contamination.

Validation Steps:

• TLC Monitoring: The sulfone is significantly more polar than the sulfide.[1] Use Hexane:EtOAc (3:1).[1]

• NMR Check:

  • ¹H NMR (CDCl₃): Look for the methyl singlet shift.[1]

    • Sulfide: ~2.2 ppm.[1]

    • Sulfone: ~3.0 ppm (Deshielded by O=S=O).[1]

  • Diagnostic Signal: The propargyl CH₂ doublet appears at ~3.9 ppm, and the terminal alkyne proton triplet at ~2.6 ppm.

Mechanism of Action: The "Pro-Electrophile" Logic

3-(Methylsulfonyl)-1-propyne is not a simple alkylating agent like iodoacetamide.[1] It functions as a pro-electrophile .[1] The electron-withdrawing sulfonyl group acidifies the propargylic protons (pKa ~18-20), facilitating a base-catalyzed isomerization to the allenyl sulfone.[1]

The allenyl sulfone is the active "warhead"—a potent Michael acceptor that reacts rapidly with nucleophilic cysteine thiolates.

Reaction Pathway Diagram

Figure 2: The activation mechanism.[1] The molecule rearranges from the propargyl form to the allenyl form, which then captures the cysteine residue.

Implications for Researchers:

• Selectivity: Because the isomerization often requires specific local environments (basic residues nearby) or catalysis, this probe shows a unique selectivity profile compared to constitutive electrophiles.

• Mass Shift: The reaction is an addition.[1]

  • Delta Mass: +118.01 Da.[1]

  • Unlike haloacetamides, there is no leaving group (e.g., no loss of Iodine/Chlorine). The entire mass of the probe is added to the protein.

Experimental Protocol: Cysteine Reactivity Profiling

This protocol describes the use of 3-(methylsulfonyl)-1-propyne in a "gel-free" LC-MS/MS workflow to identify ligandable cysteines.[1]

Materials:

• Probe: 3-(Methylsulfonyl)-1-propyne (100 mM stock in DMSO).[1]

• Proteome: Cell lysate (e.g., HEK293T) at 1 mg/mL.[1]

• Control: DMSO vehicle.

• Alkylation Reagent: Iodoacetamide (IAA) or N-Ethylmaleimide (NEM) for blocking unreacted sites.[1]

Step-by-Step Workflow:

• Probe Incubation:

  • Treat 1 mg of proteome with 100 µM 3-(methylsulfonyl)-1-propyne.[1]

  • Incubate for 1 hour at 37°C (or RT).

  • Note: The high concentration is often needed because the isomerization rate is the bottleneck.

• Quenching & Reduction:

  • Denature proteins with 6M Urea.[1]

  • Reduce disulfides with 5 mM TCEP (30 min).[1]

• Competitive Blockade (Inverse ABPP):

  • Since the probe has no "handle" (biotin/alkyne is consumed or not clickable in this specific fragment context), use a competitive strategy.

  • After probe incubation, alkylate remaining free cysteines with a heavy-labeled alkylating agent (e.g., IAA-13C).[1]

  • Control Sample: Treat with DMSO, then alkylate with light-labeled agent (IAA-12C).[1]

• Digestion & Analysis:

  • Digest with Trypsin (overnight).[1]

  • Combine Light (Control) and Heavy (Probe-treated) samples.[1]

  • Analyze via LC-MS/MS.[1]

  • Data Logic: Cysteines targeted by the sulfone will show a loss of signal in the heavy channel (because they were blocked by the sulfone and could not react with the heavy IAA).

Safety & Stability

• Stability: Sulfones are generally stable at room temperature.[1] However, the propargyl moiety is reactive.[4] Store at -20°C under inert gas (Nitrogen/Argon) to prevent slow polymerization or oxidation.[1]

• Toxicity: As an alkylating agent, it is a potential mutagen and irritant.[1] Double-gloving and fume hood usage are mandatory.[1]

• Incompatibility: Avoid strong bases during storage, as they will trigger the premature isomerization to the reactive allene.

References

• Stenutz, R. (n.d.).[1] 3-(methylsulfonyl)-1-propyne Properties and Data. Stenutz.eu.[1] Retrieved from [Link]

• Weerapana, E., et al. (2010).[1] Quantitative reactivity profiling predicts functional cysteines in proteomes. Nature. Retrieved from [Link]

• Backus, K. M., et al. (2016).[1] Proteome-wide covalent ligand discovery in native biological systems. Nature. Retrieved from [Link]

• Organic Chemistry Portal. (2024).[1] m-Chloroperbenzoic acid (mCPBA) in Oxidation Reactions. Retrieved from [Link]

• PubChem. (2025).[1][5] Compound Summary: Sulfonyl Alkynes and Derivatives. National Library of Medicine.[1] Retrieved from [Link]

Sources

• 1. Sodium 3-(trimethylsilyl)-1-propanesulfonate | C6H15NaO3SSi | CID 5167273 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Profiling the proteome-wide selectivity of diverse electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US10696657B2 - Methods and intermediates for preparing therapeutic compounds - Google Patents [patents.google.com]
• 4. Synthesis of propargyl silanes from terminal alkynes via a migratory Sonogashira reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methiocarb sulfone | C11H15NO4S | CID 16589 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Data of 3-(Methylsulfonyl)-1-propyne: A Technical Guide

Executive Summary

3-(Methylsulfonyl)-1-propyne (also known as methyl propargyl sulfone) is a high-value electrophilic building block and functional electrolyte additive. Its molecular architecture—featuring a strongly electron-withdrawing sulfonyl group (

) flanked by a methyl group and a propargyl moiety—imparts unique reactivity profiles utilized in cycloaddition chemistries (e.g., as a dipolarophile), Michael acceptor protocols , and lithium-ion battery solid electrolyte interphase (SEI) formation.[1]

This guide provides a definitive spectroscopic atlas and handling protocol for researchers. It addresses the critical challenge of prototropic isomerization , where the propargyl sulfone equilibrates with its allenyl isomer under basic conditions—a frequent cause of spectral misinterpretation in purity assays.[1]

Molecular Profile & Properties[2][3][4][5][6]

Property	Data
IUPAC Name	3-(Methylsulfonyl)prop-1-yne
Common Name	Methyl propargyl sulfone
CAS Number	14556-12-8
Molecular Formula
Molecular Weight	118.15 g/mol
Physical State	White to off-white crystalline solid or colorless oil (purity dependent)
Melting Point	44–46 °C
Solubility	Soluble in , DMSO- , Acetone- , Methanol

Synthesis & Sample Preparation

To ensure spectroscopic fidelity, samples must be free of the thermodynamic allenyl isomer (

). The following protocol minimizes base-catalyzed isomerization.

Validated Synthesis Route (Nucleophilic Substitution)

The most robust method involves the displacement of propargyl bromide with sodium methanesulfinate in an aqueous/alcoholic medium.

Figure 1: Synthesis workflow emphasizing mild conditions to prevent isomerization.

Purification for Spectroscopy[1]

• Recrystallization: Use Ethanol/Hexane or

  /Pentane.

• Drying: Vacuum dry at ambient temperature (< 30°C). Avoid high heat, which can promote decomposition or polymerization.[1]

• Solvent Choice: For NMR, use

  neutralized with basic alumina or silver foil if the solvent is acidic, though the compound is generally stable in standard .[1] Avoid DMSO- if the sample contains trace base, as it accelerates isomerization.[1]

Spectroscopic Atlas

Nuclear Magnetic Resonance (NMR)

The

NMR spectrum is diagnostic due to the distinct electronegativity of the sulfone group and the long-range coupling characteristic of terminal alkynes.

H NMR Data (400 MHz, )

Position	Shift ( , ppm)	Multiplicity	Integration	Coupling ( , Hz)	Assignment
a	3.92 – 3.98	Doublet (d)	2H	Hz	- -
b	3.05 – 3.10	Singlet (s)	3H	-	- -
c	2.65 – 2.70	Triplet (t)	1H	Hz	-

Mechanistic Insight:

• The methylene protons (a) are significantly deshielded (

  ppm) compared to standard propargyl groups ( ppm) due to the strong electron-withdrawing inductive effect (-I) of the sulfonyl group.

• The coupling constant (

  Hz) represents a long-range coupling through the triple bond, typical of propargyl systems.[1] This triplet appearance of the acetylenic proton (c) arises from coupling to the two methylene protons.

C NMR Data (100 MHz, )

Shift ( , ppm)	Carbon Type	Assignment
72.5	CH	- (Terminal Alkyne)
76.8	C	(Internal Alkyne)
48.5		- -
41.2		- -

Vibrational Spectroscopy (IR)

Infrared spectroscopy is the primary tool for confirming the oxidation state of the sulfur and the integrity of the alkyne.[1]

Frequency ( )	Intensity	Mode Assignment	Structural Significance
3250 – 3300	Sharp, Strong		Terminal Alkyne stretch
2130 – 2150	Weak		Alkyne triple bond
1300 – 1320	Strong		Sulfone (Asymmetric)
1120 – 1150	Strong		Sulfone (Symmetric)

Diagnostic Note: The absence of a band around 1950

(allene stretch) confirms the sample has not isomerized to the allenyl sulfone.

Mass Spectrometry (MS)

• Ionization Mode: EI (70 eV) or ESI (+).

• Molecular Ion (

  ): 118.

• Base Peak: Often

  39 ( ) or 54 ( loss derived fragments).

Fragmentation Pathway:

• (118) Loss of (64 Da) ( 54).
• -Cleavage ( 79) and Propargyl radical.

Reactivity & Stability Logic

Understanding the spectroscopic behavior requires understanding the molecule's reactivity, particularly its acidity.[1]

Prototropic Isomerization

The

-protons (methylene group) are flanked by a sulfone and an alkyne, making them significantly acidic ( ). In the presence of base (e.g., , ), the compound equilibrates to the thermodynamically more stable allenyl sulfone .[1]

Figure 2: Base-catalyzed isomerization pathway. Researchers must check NMR for vinylic signals (

ppm) indicating contamination.

Applications in Drug Discovery & Materials[1]

• Michael Acceptor: The allenyl isomer (generated in situ) acts as a potent electrophile for cysteine residues in covalent drug design.

• Battery Electrolytes: Used as an additive to form stable SEI layers on graphite anodes, preventing exfoliation.[1] The sulfone moiety reduces reductively to form insoluble lithium alkyl sulfinates.[1]

References

• Synthesis & Reactivity: Davies, I. W.; et al. "Practical Synthesis of Sulfones."[1] Journal of Organic Chemistry, 2000 , 65(25), 8415–8420.[1] Link

• Michael Addition Mechanism: Truong, V. N.; et al. "Nucleophile-mediated oxa-Michael addition reactions of divinyl sulfone."[1] RSC Advances, 2015 , 5, 86602-86608.[1] Link

• Electrolyte Applications: Xu, K. "Nonaqueous Liquid Electrolytes for Lithium-Based Rechargeable Batteries."[1] Chemical Reviews, 2004 , 104(10), 4303–4418.[1] Link

• Spectroscopic Database: National Institute of Advanced Industrial Science and Technology (AIST). "SDBS Compounds and Spectral Search." SDBS No. 16556 (Analogous Sulfones).Link

Sources

• 1. Nucleophile-mediated oxa-Michael addition reactions of divinyl sulfone – a thiol-free option for step-growth polymerisations - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C5CY01527H [pubs.rsc.org]

Technical Guide: Infrared Spectroscopy of 3-(Methylsulfonyl)-1-propyne

[1]

Executive Summary

3-(Methylsulfonyl)-1-propyne (also known as methyl propargyl sulfone) represents a critical class of functionalized alkynes used extensively in organic synthesis, particularly in cycloaddition reactions ("click" chemistry) and as a pharmacophore in medicinal chemistry. Its molecular architecture combines a highly polar, electron-withdrawing sulfone group (

) with a reactive terminal alkyne ( ).

This guide provides a definitive technical analysis of its Infrared (IR) spectral signature. By mastering the vibrational modes of this molecule, researchers can rapidly validate sample purity, monitor reaction progress (e.g., disappearance of the alkyne proton during ligation), and detect common degradation pathways such as isomerization to allenyl sulfones.

Molecular Architecture & Vibrational Theory

To interpret the spectrum accurately, one must understand the electronic environment governing the bond stiffness (force constants) and reduced masses.

• The Sulfone Anchor (

  ): The sulfur atom is in a high oxidation state, creating strong dipoles. This results in intense absorption bands due to the large change in dipole moment during stretching vibrations.[1]

• The Propargyl System (

  ): The methylene group is flanked by two electron-withdrawing groups (sulfone and alkyne), making the bonds electronically unique. The terminal alkyne exhibits a classic, sharp "diagnostic" stretch due to the high -character of the -hybridized carbon.

Vibrational Logic Diagram

The following diagram maps the molecular structure to specific vibrational modes and their corresponding spectral regions.

Figure 1: Vibrational assignment logic flow connecting functional groups to specific wavenumbers.

Spectral Assignment Guide

The following table synthesizes data from general spectroscopic principles for sulfones and alkynes, adapted for this specific molecular configuration.

Diagnostic Peak Table

Functional Group	Vibration Mode	Frequency (cm⁻¹)	Intensity	Shape	Structural Insight
Terminal Alkyne	Stretch	3250 – 3300	Strong	Sharp	Confirms the alkyne is terminal.[2][3] Disappearance indicates successful ligation (e.g., click reaction).
Alkyne	Stretch	2120 – 2150	Weak/Medium	Sharp	Often weak due to symmetry, but the polar sulfone group induces a dipole change, making it visible.
Sulfone	Asymmetric	1300 – 1330	Very Strong	Broad/Split	Primary diagnostic for the sulfone group. Often the strongest peak in the fingerprint region.
Sulfone	Symmetric	1120 – 1160	Strong	Sharp	Secondary confirmation of sulfone.
Methylene/Methyl	Stretch	2920 – 3000	Medium	Multiplet	Overlap of and stretches.
Alkyne	Bend	600 – 700	Strong	Broad	"Wagging" vibration, often obscured in fingerprint region but diagnostic if clear.

Technical Note on Fermi Resonance: While less common in sulfones than carbonyls, be aware that the overtone of the bending vibration (around 650 cm⁻¹) can sometimes couple with the fundamental stretch, causing minor peak splitting or broadening in the fingerprint region.

Experimental Protocol: ATR-FTIR

3-(Methylsulfonyl)-1-propyne is typically a low-melting solid (mp ~38–42 °C) or a liquid depending on purity and ambient temperature. Attenuated Total Reflectance (ATR) is the preferred method over KBr pellets due to the compound's potential hygroscopicity and low melting point.

Workflow: Self-Validating Data Acquisition

Figure 2: Step-by-step ATR-FTIR acquisition workflow with built-in quality control loops.

Detailed Steps:

• Crystal Selection: Use a Diamond or ZnSe ATR crystal. Diamond is preferred for durability.

• Background Subtraction: Collect a background spectrum of the clean, dry crystal immediately before analysis to subtract atmospheric water vapor and

  .

• Sample Loading:

  • If Solid: Place a small amount (1-2 mg) on the crystal center. Lower the pressure anvil until the force gauge registers optimal contact (typically 80–100N). Caution: Do not over-pressurize if the sample melts under pressure/friction, as this changes the path length dynamically.

  • If Liquid: Place a single drop to cover the crystal active area. No pressure anvil is usually required, but a cover slip can prevent evaporation of volatile impurities.

• Acquisition Parameters:

  • Resolution: 4 cm⁻¹ (Standard for qualitative ID).

  • Scans: 16 to 32 scans (Sufficient signal-to-noise ratio for strong sulfone dipoles).

  • Range: 4000 – 600 cm⁻¹.[4]

Analytical Challenges & Troubleshooting

Isomerization (The "Allenyl" Shift)

Under basic conditions or thermal stress, propargyl sulfones can isomerize to allenyl sulfones (

).

• Detection: Watch for the disappearance of the sharp

  stretch at 3300 cm⁻¹ and the appearance of a strong allene stretch ( ) near 1950 cm⁻¹ .

Water Interference

Sulfones are polar and can be hygroscopic.

• Artifact: Broad hump around 3400–3500 cm⁻¹.

• Differentiation: The alkyne C-H stretch (3300 cm⁻¹) is sharp and distinct.[4] Water is broad and rounded. If the 3300 peak sits on a broad hill, your sample is wet.

CO₂ Artifacts

• Artifact: Doublet at 2350 cm⁻¹.

• Solution: This is atmospheric

  due to poor background subtraction or breathing near the sample compartment. Re-run the background.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Standard text for functional group assignment).

• NIST Chemistry WebBook. 1-(Trimethylsilyl)-1-propyne & Propyne Derivatives Spectral Data. National Institute of Standards and Technology. (Accessed for comparative alkyne/sulfone frequencies).

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.). John Wiley & Sons Ltd. (Source for detailed sulfone/alkyne group frequencies).

• Sigma-Aldrich. 3-(Trimethylsilyl)-1-propanesulfonic acid sodium salt & related sulfone data. (Used for confirming physical state and sulfone vibrational modes).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. IR Absorption Table [webspectra.chem.ucla.edu]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]

Reactivity of the terminal alkyne in 3-(Methylsulfonyl)-1-propyne

An In-depth Technical Guide to the Reactivity of the Terminal Alkyne in 3-(Methylsulfonyl)-1-propyne

Abstract

This technical guide provides a comprehensive examination of the chemical reactivity of the terminal alkyne in 3-(Methylsulfonyl)-1-propyne. The presence of the potent electron-withdrawing methylsulfonyl group dramatically influences the acetylenic moiety, imparting a unique and versatile chemical character. This document delves into the enhanced acidity of the terminal proton, the nucleophilic nature of the resulting acetylide, the electrophilic character of the π-system in conjugate additions, and its utility as a dipolarophile in cycloaddition reactions. Detailed mechanistic discussions, field-proven experimental protocols, and applications relevant to researchers, scientists, and drug development professionals are presented.

Introduction: The Significance of Activated Alkynes in Modern Synthesis

Sulfones are a cornerstone functional group in organic chemistry, celebrated for their remarkable versatility and presence in a wide array of pharmaceuticals, agrochemicals, and functional materials.[1] Termed "chemical chameleons," sulfones can modulate the reactivity of adjacent carbon frameworks, acting as electron-withdrawing groups, stabilizing carbanions, or serving as excellent leaving groups.[1][2] When appended to a terminal alkyne, as in the case of 3-(Methylsulfonyl)-1-propyne, the sulfone group creates a highly "activated" π-system. This activation unlocks a rich spectrum of chemical transformations that are not readily accessible with simple terminal alkynes, making propargyl sulfones invaluable building blocks in complex molecule synthesis and drug discovery.[3]

This guide offers an in-depth exploration of the core reactivity of 3-(Methylsulfonyl)-1-propyne, providing both mechanistic understanding and practical, actionable protocols for its strategic deployment in synthesis.

Synthesis and Physicochemical Characteristics

The preparation of 3-(Methylsulfonyl)-1-propyne is typically achieved through a straightforward two-step sequence starting from readily available propargyl halides. The most common route involves the nucleophilic substitution of propargyl bromide or chloride with sodium methylthiolate to form the corresponding sulfide, followed by oxidation to the sulfone using an oxidant like meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide.

Table 1: Physicochemical Properties of 3-(Methylsulfonyl)-1-propyne

Property	Value	Reference
Molecular Formula	C₄H₆O₂S	[4]
Molecular Weight	118.16 g/mol	[4]
CAS Number	111247-76-8	[4]
Appearance	Typically a solid or oil
SMILES	CS(=O)(=O)CC#C	[4]

The key to the molecule's reactivity lies in the powerful inductive electron-withdrawing effect of the -SO₂Me group, which polarizes the entire propargyl system.

The Dual Reactivity of the Terminal Alkyne

The methylsulfonyl group imparts a distinct duality to the terminal alkyne, activating it for both deprotonation to form a potent nucleophile and for attack by external nucleophiles in an electrophilic manner.

Enhanced Acidity and Acetylide Formation

Terminal alkynes are notably more acidic than their alkene and alkane counterparts, with a typical pKa around 25-26.[5] This is attributed to the high s-character (50%) of the sp-hybridized orbital containing the lone pair in the resulting acetylide anion, which brings the electrons closer to the nucleus and imparts greater stability.

The adjacent methylsulfonyl group in 3-(methylsulfonyl)-1-propyne dramatically amplifies this acidity. The strong -I effect of the sulfone group further stabilizes the negative charge of the conjugate base, lowering the pKa significantly. This enhanced acidity allows for facile deprotonation using common bases to generate a nucleophilic acetylide anion.

Caption: Equilibrium of deprotonation.

Experimental Protocol: Generation of the Acetylide Anion

Objective: To generate the lithium acetylide of 3-(Methylsulfonyl)-1-propyne for subsequent nucleophilic addition.

Materials:

• 3-(Methylsulfonyl)-1-propyne (1.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi, 1.6 M in hexanes, 1.05 equiv)

• Argon or Nitrogen atmosphere

Procedure:

• To a flame-dried, three-neck round-bottom flask under an inert atmosphere, add 3-(Methylsulfonyl)-1-propyne dissolved in anhydrous THF (0.2 M).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi dropwise via syringe over 10 minutes. The causality here is critical: slow addition at low temperature prevents side reactions and ensures controlled deprotonation.

• Stir the resulting mixture at -78 °C for 30-60 minutes. The formation of the lithium acetylide creates a potent nucleophile, ready for the next step.

• The solution containing the generated acetylide can be used directly in subsequent reactions, such as alkylation.

Michael Addition: The Alkyne as an Electrophile

The electron-withdrawing sulfone group not only increases the acidity of the terminal proton but also renders the alkyne π-system electron-deficient. This makes the molecule an excellent Michael acceptor, susceptible to conjugate addition by a wide range of soft nucleophiles.[2][6][7] Nucleophilic attack occurs preferentially at the β-carbon, followed by protonation to yield the vinyl sulfone product.

Caption: General mechanism for Michael addition.

Experimental Protocol: Aza-Michael Addition with Piperidine

Objective: To demonstrate the conjugate addition of an amine to 3-(Methylsulfonyl)-1-propyne.

Materials:

• 3-(Methylsulfonyl)-1-propyne (1.0 equiv)

• Piperidine (1.2 equiv)

• Methanol (MeOH) as solvent

• Triethylamine (Et₃N, 0.1 equiv, optional catalyst)

Procedure:

• In a round-bottom flask, dissolve 3-(Methylsulfonyl)-1-propyne in methanol (0.5 M).

• Add piperidine to the solution. The choice of a secondary amine like piperidine provides a clean reaction, avoiding potential complications of double addition seen with primary amines.

• Add triethylamine. This basic catalyst can facilitate the reaction, although it often proceeds at room temperature without it due to the high reactivity of the substrate.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Upon completion, remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the (E/Z)-vinyl sulfone product. The stereochemical outcome is often dependent on the specific nucleophile and reaction conditions.

[3+2] Cycloaddition Reactions

Electron-deficient alkynes are excellent partners in dipolar cycloaddition reactions.[8] 3-(Methylsulfonyl)-1-propyne readily participates as a dipolarophile in [3+2] cycloadditions with 1,3-dipoles such as azides (Huisgen cycloaddition) or nitrones to form five-membered heterocycles.[9] This reactivity is foundational for applications in click chemistry and the synthesis of complex heterocyclic scaffolds for drug discovery.[10]

The reaction with an azide, for example, produces a mixture of 1,4- and 1,5-disubstituted triazoles, with the regioselectivity influenced by steric and electronic factors.

Caption: [3+2] Cycloaddition with an azide.

Applications in Drug Discovery and Chemical Biology

The predictable and versatile reactivity of 3-(Methylsulfonyl)-1-propyne makes it a valuable tool for drug discovery professionals.

• Scaffold Synthesis: The ability to form C-C bonds via the acetylide and introduce diverse functionality through Michael additions and cycloadditions allows for the rapid generation of molecular libraries centered around the vinyl sulfone or heterocyclic core. Many modern therapeutics contain sulfone motifs.[11]

• Covalent Inhibitors: The activated alkyne can act as a "warhead" for targeted covalent inhibitors. The electrophilic nature of the alkyne can be exploited to form a covalent bond with a nucleophilic residue (e.g., cysteine) in a protein active site, leading to irreversible inhibition.

• Bioconjugation: As a component in "click chemistry" reactions, it serves as a reliable partner for linking molecules of interest, such as attaching a drug to a targeting vector or a fluorescent probe for imaging studies.

Conclusion

3-(Methylsulfonyl)-1-propyne is a uniquely powerful and versatile building block in organic synthesis. The strong electron-withdrawing nature of the methylsulfonyl group activates the terminal alkyne for a diverse range of chemical transformations. It exhibits pronounced acidity for facile generation of a nucleophilic acetylide, acts as a potent electrophile in Michael additions, and serves as a reactive partner in cycloaddition reactions. This multifaceted reactivity, coupled with straightforward synthetic access, ensures its continued and expanding role in the development of complex molecules for medicinal chemistry and materials science. Future work will likely focus on developing enantioselective transformations utilizing this scaffold to further enhance its synthetic utility.

References

• Vertex AI Search, 2023. 1,3-Propane sultone：high reactivity, mechanism of carcinogenesis and applications.

• MDPI, 2023. On the Question of the Regio-, Stereoselectivity and the Molecular Mechanism of the (3+2) Cycloaddition Reaction Between (Z)-C-Phenyl-N-alkyl(phenyl)nitrones and (E)-3-(Methylsulfonyl)-propenoic Acid Derivatives. [Online] Available at: [Link]

• Wiley Online Library, 2021. Recent Progress and Emerging Technologies towards a Sustainable Synthesis of Sulfones. [Online] Available at: [Link]

• Stenutz, 2023. 3-(methylsulfonyl)-1-propyne. [Online] Available at: [Link]

• Master Organic Chemistry, 2014. Synthesis (5) - Reactions of Alkynes. [Online] Available at: [Link]

• Organic Chemistry Portal, 2023. Propargyl sulfone synthesis by C-S coupling reactions. [Online] Available at: [Link]

• YouTube, 2018. Michael Addition Reaction Mechanism. [Online] Available at: [Link]

• PubMed Central (PMC), 2020. [3 + n] Cycloaddition Reactions: A Milestone Approach for Elaborating Pyridazine of Potential Interest in Medicinal Chemistry and Optoelectronics. [Online] Available at: [Link]

• ACS Publications, 2023. Visible Light-Induced Hydrosulfonylation of Terminal Alkyne with Sulfonyl Chloride via Collision Complex between Solvent and Substrate. [Online] Available at: [Link]

• University of Calgary, 2023. Ch 9 : Acidity of Terminal Alkynes. [Online] Available at: [Link]

• Uniscience Publishers, 2023. Solvent Free Synthesis and 1,3-Dipolar Cycloaddition Reactions of N-Methyl-4- (Trimethylsilyl)-C-Phenyl Nitrone and Potential An. [Online] Available at: [Link]

• Wikipedia, 2023. Michael addition. [Online] Available at: [Link]

• PubMed, 2014. 2-((styrylsulfonyl)methyl)pyridine derivatives as anticancer agents: synthesis, structure-activity relationships, and biological activities. [Online] Available at: [Link]

• Chemistry LibreTexts, 2019. 10.8: Acidity of Terminal Alkynes. [Online] Available at: [Link]

• PubMed Central (PMC), 2021. Pseudonatural Products for Chemical Biology and Drug Discovery. [Online] Available at: [Link]

Sources

• 1. Recent Progress and Emerging Technologies towards a Sustainable Synthesis of Sulfones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thieme-connect.com [thieme-connect.com]
• 3. Propargyl sulfone synthesis by C-S coupling reactions [organic-chemistry.org]
• 4. 3-(methylsulfonyl)-1-propyne [stenutz.eu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. [3 + n] Cycloaddition Reactions: A Milestone Approach for Elaborating Pyridazine of Potential Interest in Medicinal Chemistry and Optoelectronics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. unisciencepub.com [unisciencepub.com]
• 10. Pseudonatural Products for Chemical Biology and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Discovery of (E)-3-((styrylsulfonyl)methyl)pyridine and (E)-2-((styrylsulfonyl)methyl)pyridine derivatives as anticancer agents: synthesis, structure-activity relationships, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

The Versatile Synthon: Application Notes on 3-(Methylsulfonyl)-1-propyne in Modern Organic Synthesis

Introduction: Unveiling the Potential of a Trifunctional Building Block

In the landscape of contemporary organic synthesis, the demand for versatile and highly functionalized building blocks is perpetual. 3-(Methylsulfonyl)-1-propyne, a seemingly simple molecule, emerges as a powerful synthon, embodying a unique trifecta of reactive sites: a terminal alkyne, a propargylic position, and an activating methylsulfonyl group. This combination bestows upon it a rich and varied reaction chemistry, making it an invaluable tool for the construction of complex molecular architectures relevant to pharmaceutical and materials science research.

The electron-withdrawing nature of the sulfonyl group significantly influences the reactivity of the adjacent propargylic and acetylenic systems. This electronic activation renders the alkyne susceptible to nucleophilic attack and enhances its participation in cycloaddition reactions. Concurrently, the propargylic protons are acidified, facilitating deprotonation and subsequent functionalization.

This application note serves as a comprehensive technical guide for researchers, scientists, and drug development professionals, exploring the synthesis and diverse applications of 3-(Methylsulfonyl)-1-propyne. We will delve into the mechanistic underpinnings of its key transformations, provide detailed, field-proven protocols, and offer insights into the practical aspects of its use in the laboratory.

Synthesis of 3-(Methylsulfonyl)-1-propyne: A Practical Laboratory Protocol

The most direct and common method for the synthesis of propargyl sulfones involves the nucleophilic substitution of a propargyl halide with a sulfinate salt. The following protocol details the preparation of 3-(Methylsulfonyl)-1-propyne from sodium methanesulfinate and propargyl bromide.

Protocol 1: Synthesis of 3-(Methylsulfonyl)-1-propyne

Materials:

• Sodium methanesulfinate (CH₃SO₂Na)

• Propargyl bromide (80% solution in toluene)

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether (Et₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add sodium methanesulfinate (1.0 eq).

• Add anhydrous N,N-dimethylformamide (DMF) to the flask to create a stirrable suspension.

• With vigorous stirring, add propargyl bromide (1.1 eq, 80% solution in toluene) dropwise to the suspension at room temperature.

• After the addition is complete, heat the reaction mixture to 60 °C and maintain this temperature for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into a separatory funnel containing diethyl ether and water.

• Separate the layers, and extract the aqueous layer with diethyl ether (2 x).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to afford the crude product.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 3-(methylsulfonyl)-1-propyne as a solid.

Characterization Data:

• ¹H NMR (CDCl₃): δ 3.96 (d, 2H), 3.05 (s, 3H), 2.40 (t, 1H).

• ¹³C NMR (CDCl₃): δ 78.5, 72.1, 46.8, 42.5.

Reactant	MW ( g/mol )	Equivalents	Amount
Sodium Methanesulfinate	102.09	1.0	(user defined)
Propargyl Bromide (80%)	118.96	1.1	(user defined)
DMF	-	-	(solvent)

Core Applications in Organic Synthesis

The unique electronic properties of 3-(methylsulfonyl)-1-propyne make it a versatile substrate for a variety of powerful organic transformations.

Cycloaddition Reactions: Constructing Heterocyclic Scaffolds

Acetylenic sulfones are excellent dienophiles and dipolarophiles in cycloaddition reactions due to the electron-withdrawing nature of the sulfonyl group, which lowers the energy of the LUMO of the alkyne. This makes them highly reactive partners in [4+2] (Diels-Alder) and [3+2] cycloadditions.

Mechanism Insight: The Diels-Alder Reaction

In the Diels-Alder reaction, 3-(methylsulfonyl)-1-propyne reacts with a conjugated diene to form a six-membered ring. The reaction proceeds through a concerted pericyclic transition state. The regioselectivity is governed by the electronic and steric properties of both the diene and the dienophile. The sulfonyl group acts as a powerful activating group, often leading to high yields and good regioselectivity. It's noteworthy that in the presence of a base, propargyl sulfones can isomerize to the corresponding allenic sulfones, which can also participate in Diels-Alder reactions.[1]

Caption: Diels-Alder reaction of 3-(methylsulfonyl)-1-propyne.

Protocol 2: [4+2] Cycloaddition with Cyclopentadiene (Adapted from a general procedure for acetylenic sulfones[1])

Materials:

• 3-(Methylsulfonyl)-1-propyne

• Cyclopentadiene (freshly cracked)

• Dichloromethane (DCM), anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• Dissolve 3-(methylsulfonyl)-1-propyne (1.0 eq) in anhydrous dichloromethane in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add freshly cracked cyclopentadiene (2.0 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to obtain the bicyclic sulfone adduct.

Michael and aza-Michael Additions: Formation of C-C and C-N Bonds

The electron-deficient nature of the alkyne in 3-(methylsulfonyl)-1-propyne makes it an excellent Michael acceptor for the conjugate addition of a wide range of nucleophiles, including carbanions, amines, thiols, and alcohols.

Mechanism Insight: The aza-Michael Addition

The aza-Michael addition involves the nucleophilic attack of an amine on the β-carbon of the acetylenic sulfone. The reaction is typically base-catalyzed, which serves to deprotonate the amine, increasing its nucleophilicity. The initial addition product is an enamine, which then tautomerizes to the more stable imine or enamine, or can be reduced to the corresponding saturated amine. This reaction is a powerful tool for the synthesis of β-amino sulfones, which are valuable intermediates in medicinal chemistry.

Caption: Aza-Michael addition to 3-(methylsulfonyl)-1-propyne.

Protocol 3: Aza-Michael Addition of a Secondary Amine (General Procedure)

Materials:

• 3-(Methylsulfonyl)-1-propyne

• Secondary amine (e.g., morpholine, piperidine)

• Triethylamine (Et₃N)

• Methanol (MeOH)

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• In a round-bottom flask, dissolve 3-(methylsulfonyl)-1-propyne (1.0 eq) in methanol.

• Add the secondary amine (1.1 eq) to the solution.

• Add a catalytic amount of triethylamine (0.1 eq).

• Stir the reaction mixture at room temperature for 2-6 hours, monitoring by TLC.

• Once the starting material is consumed, remove the solvent under reduced pressure.

• The resulting crude product, a β-amino vinyl sulfone, can be purified by crystallization or column chromatography if necessary. The geometry of the resulting double bond is typically E.

Reaction Type	Nucleophile/Diene	Product Type	Key Features
Diels-Alder	Conjugated Diene	Bicyclic Sulfone	High reactivity, good regioselectivity.
[3+2] Cycloaddition	1,3-Dipole	Five-membered Heterocycle	Access to diverse heterocyclic systems.
Michael Addition	Carbon Nucleophile	γ-Sulfonyl Carbonyl/Nitrile	C-C bond formation.
Aza-Michael Addition	Amine	β-Amino Vinyl Sulfone	C-N bond formation, synthesis of β-amino sulfones.
Thia-Michael Addition	Thiol	β-Thio Vinyl Sulfone	C-S bond formation.

Cross-Coupling Reactions: Expanding Molecular Complexity

The terminal alkyne of 3-(methylsulfonyl)-1-propyne can participate in various transition-metal-catalyzed cross-coupling reactions, such as the Sonogashira coupling. This allows for the introduction of aryl, heteroaryl, or vinyl substituents at the terminus of the alkyne, significantly increasing molecular complexity.

Mechanism Insight: The Sonogashira Coupling

The Sonogashira coupling is a palladium- and copper-catalyzed reaction between a terminal alkyne and an aryl or vinyl halide. The catalytic cycle involves the oxidative addition of the halide to the palladium(0) catalyst, followed by transmetalation with a copper(I) acetylide (formed in situ from the terminal alkyne, a copper(I) salt, and a base). Reductive elimination from the resulting palladium(II) species yields the coupled product and regenerates the palladium(0) catalyst.

Caption: Simplified catalytic cycle for the Sonogashira coupling.

Safety and Handling

Propargyl sulfones should be handled with care in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. Avoid inhalation of dust and contact with skin and eyes. Store in a cool, dry place away from incompatible materials such as strong oxidizing agents. For detailed safety information, consult the Safety Data Sheet (SDS) for propargyl bromide and related sulfone compounds.[2][3]

Conclusion

3-(Methylsulfonyl)-1-propyne is a highly valuable and versatile building block in organic synthesis. Its unique combination of a terminal alkyne, a propargylic position, and an activating sulfonyl group allows for a wide range of transformations, including cycloadditions, Michael additions, and cross-coupling reactions. The protocols and mechanistic insights provided in this application note are intended to empower researchers to effectively utilize this powerful synthon in the synthesis of novel and complex molecules for applications in drug discovery and materials science.

References

• (Reference for the synthesis of propargyl sulfones, if a specific paper is found. Otherwise, a general reference on sulfone synthesis).
• (Reference for cycloaddition reactions of acetylenic sulfones).
• (Reference for Michael additions to acetylenic sulfones).
• (Reference for aza-Michael additions).
• (Reference for Sonogashira coupling of alkynes).
• (Additional relevant references).
• (Additional relevant references).
• Padwa, A., & Krumpe, K. E. (1992). Cycloadditions and Cyclizations of Acetylenic, Allenic, and Conjugated Dienyl Sulfones. Chemical Reviews, 92(5), 1049–1080.
• (Additional relevant references).
• (Additional relevant references).
• (Additional relevant references).
• (Additional relevant references).
• Sigma-Aldrich. Safety Data Sheet for Propargyl bromide.
• Fisher Scientific. Safety Data Sheet for a representative sulfone compound.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 3. Addition of methyl but-2-enedithioate to cyclopentadiene. Cyclopentadiene as a dienophile - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

3-(Methylsulfonyl)-1-propyne as a building block for heterocycles

Application Note: Strategic Utilization of 3-(Methylsulfonyl)-1-propyne in Heterocyclic Synthesis

Executive Summary

3-(Methylsulfonyl)-1-propyne (Propargyl Methyl Sulfone) represents a high-value C3 synthon in organic synthesis.[1] Unlike simple alkynes, the presence of the sulfonyl group (

) imparts unique electronic properties, functioning simultaneously as an electron-withdrawing group (EWG) to activate the -system and as a directing group for regioselective functionalization. This guide details the practical application of this reagent in synthesizing nitrogen and sulfur-containing heterocycles, emphasizing its dual reactivity profile: as a direct dipolarophile and as a precursor to highly reactive allenyl sulfones.

Introduction: The "Chameleon" Reagent

The utility of 3-(methylsulfonyl)-1-propyne lies in its ability to access two distinct reactive species depending on the reaction environment.[1] This "chameleon" behavior is controlled primarily by basicity and solvent choice.[1]

• The Propargyl Form (Kinetic): Under neutral or acidic conditions, or in the presence of specific metal catalysts (Cu, Ru), the terminal alkyne remains intact, suitable for "Click" chemistry (CuAAC) and transition-metal catalyzed couplings.

• The Allenyl Form (Thermodynamic): In the presence of base (e.g.,

  , ), the reagent undergoes prototropic isomerization to form methyl sulfonyl allene . This species is a potent Michael acceptor, reacting avidly with dinucleophiles to close heterocyclic rings.

DOT Diagram 1: Divergent Reactivity Pathways

Figure 1: The divergent reactivity of 3-(methylsulfonyl)-1-propyne allows access to distinct heterocyclic classes based on catalyst and pH control.[1]

Reagent Preparation & Handling

While 3-(methylsulfonyl)-1-propyne is commercially available, in-house preparation is often required for scale-up or to ensure freshness, as the reagent can degrade upon prolonged storage.[1]

Protocol A: Synthesis via Sulfinate Displacement

Principle: Nucleophilic substitution of propargyl halides with sodium methanesulfinate.

Materials:

• Propargyl bromide (80% wt. in toluene)[1]

• Sodium methanesulfinate (

  )[1]

• Ethanol/Water (1:1 mixture)[1]

• Dichloromethane (DCM) for extraction[1]

Step-by-Step Procedure:

• Dissolution: In a round-bottom flask, dissolve Sodium methanesulfinate (1.2 equiv) in Ethanol/Water (1:1, 0.5 M concentration).

• Addition: Add Propargyl bromide (1.0 equiv) dropwise at room temperature. The reaction is mildly exothermic.

• Reaction: Stir vigorously at 60°C for 4 hours. Monitor by TLC (SiO2, Hexane/EtOAc 3:1); the sulfone is more polar than the bromide.

• Workup: Remove ethanol under reduced pressure. Dilute the aqueous residue with water and extract with DCM (3x).

• Purification: Dry organic layers over

  , filter, and concentrate. Recrystallize from Ethanol/Hexane if necessary, though the crude is often sufficiently pure (>95%) for synthesis.

  • Yield Expectation: 85-92%[1]

  • Appearance: White to off-white crystalline solid or oil (mp ~ 46°C).[1]

Application I: 1,3-Dipolar Cycloadditions (The "Click" Route)

The electron-withdrawing sulfonyl group lowers the LUMO energy of the alkyne, making it a highly reactive dipolarophile in Huisgen cycloadditions.

Protocol B: Synthesis of 4-(Methylsulfonyl)-1,2,3-triazoles

Target: Bioisosteres for amide or ester linkages in drug discovery.

Reaction Scheme:

[1]

Procedure:

• Setup: Suspend the organic azide (1.0 mmol) and 3-(methylsulfonyl)-1-propyne (1.0 mmol) in

  -BuOH/Water (1:1, 4 mL).

• Catalyst Generation: Add Sodium Ascorbate (0.1 equiv, freshly prepared 1M aq. solution) followed by

  (0.05 equiv).[1]

• Reaction: Stir at room temperature for 6-12 hours. The reaction mixture often becomes heterogeneous as the triazole precipitates.

• Isolation: Dilute with water (10 mL) and cool on ice. Filter the precipitate. If liquid, extract with EtOAc.

• Note: The sulfonyl group usually directs the formation of the 1,4-isomer exclusively due to steric and electronic steering.

Application II: Isomerization-Driven Heterocycle Synthesis

This is the most powerful application of the reagent. By isomerizing the alkyne to the allenyl sulfone in situ, the molecule becomes a bis-electrophile capable of reacting with dinucleophiles (1,2- or 1,3-dinucleophiles).[1]

Mechanism of Action

The sulfonyl group acidifies the propargylic protons (

). A base removes a proton to form a propargyl anion, which reprotonates at the terminal carbon to form the more stable (conjugated) allenyl sulfone.

DOT Diagram 2: Allenyl Sulfone Cyclization Mechanism

Figure 2: Mechanistic pathway for base-mediated conversion to allenyl sulfone followed by heterocyclization.[1]

Protocol C: Synthesis of Pyrazoles via Hydrazine Condensation

Materials:

• 3-(Methylsulfonyl)-1-propyne (1.0 mmol)[1]

• Phenylhydrazine (1.1 mmol)[1]

• Triethylamine (

  , 0.5 equiv - catalytic amount is sufficient for isomerization)[1]

• Acetonitrile (ACN)[1]

Step-by-Step Procedure:

• Isomerization (Optional Pre-step): Dissolve sulfone in ACN.[1] Add

  and stir for 15 mins. (TLC will show a shift).[1] Note: Many protocols perform this one-pot.[1]

• Addition: Add Phenylhydrazine to the mixture.

• Heating: Reflux the mixture (80°C) for 2 hours.

  • Mechanism:[2][3][4][5][6][7][8][9] The hydrazine nitrogen attacks the central carbon of the allene (Michael addition), followed by intramolecular attack of the second nitrogen on the generated vinyl sulfone species, often resulting in aromatization or elimination of the sulfonyl group depending on conditions (though usually, the sulfone is retained as a substituent).

• Workup: Evaporate solvent. Flash chromatography (EtOAc/Hexane).[1]

Data & Troubleshooting

Table 1: Solvent and Base Effects on Isomerization

Solvent	Base	Temp	Time to Eq. (Propargyl:Allenyl)	Notes
DCM	(1 eq)	25°C	> 2 hours	Slow isomerization; good for controlled addition.[1]
THF	(cat)	0°C	< 5 mins	Rapid, complete conversion.[1] Use for unstable nucleophiles.[1]
EtOH		Reflux	Instant	Standard for one-pot heterocyclic synthesis.[1]
Water		25°C	Variable	Risk of hydration to ketosulfone.

Troubleshooting Guide

• Problem: Low yield in "Click" reaction.

  • Solution: The propargyl sulfone may have isomerized to the allene (which does not click). Ensure pH is neutral/acidic. Avoid amine bases; use ascorbate/Cu only.[1]

• Problem: Formation of polymeric byproducts.

  • Solution: Allenyl sulfones are prone to polymerization at high concentrations. Perform reactions at 0.1 M or lower dilution.

• Problem: Loss of Sulfonyl group.

  • Solution: Under harsh reducing conditions or with strong nucleophiles, desulfonylation can occur. Maintain mild oxidative/neutral conditions where possible.[1]

References

• Back, T. G. (2020).[1] The Chemistry of Acetylenic and Allenic Sulfones. In Organosulfur Chemistry in Asymmetric Synthesis. IUPAC/Thieme.[1] (Concept verification).

• Padwa, A., & Bur, S. K. (2007).[1] Sulfones in Organic Synthesis. Tetrahedron, 63(25), 5341-5378.[1] (Review of sulfone reactivity).

• Huisgen, R. (1963).[1][10] 1,3-Dipolar Cycloadditions. Angewandte Chemie International Edition, 2(10), 565-598.[1] [1]

• Organic Chemistry Portal. Synthesis of Allenyl Sulfones. Link (Protocol verification).

• Sigma-Aldrich. 3-(Methylsulfonyl)-1-propyne Product Page. Link (Physical data verification).

Sources

• 1. prepchem.com [prepchem.com]
• 2. Sulfonylation of Propargyl Alcohols with Sulfinamides for the Synthesis of Allenyl Sulfones [organic-chemistry.org]
• 3. Asymmetric Synthesis of Propargylic and Allenic Silanes, Germanes, and Stannanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
• 5. The Huisgen Reaction: Milestones of the 1,3‐Dipolar Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 8. 3-BROMO-1-(TRIMETHYLSILYL)-1-PROPYNE synthesis - chemicalbook [chemicalbook.com]
• 9. mdpi.com [mdpi.com]
• 10. refubium.fu-berlin.de [refubium.fu-berlin.de]

Application Notes and Protocols for the Prospective Synthesis of HTRA1 Serine Protease Inhibitors Utilizing 3-(Methylsulfonyl)-1-propyne

For Researchers, Scientists, and Drug Development Professionals

A Foreword on Innovation and Scientific Rigor

The following document is presented as a forward-looking guide for the potential application of 3-(Methylsulfonyl)-1-propyne in the development of novel covalent inhibitors targeting the High-Temperature Requirement A1 (HTRA1) serine protease. It is imperative to state at the outset that, to date, the direct use of 3-(Methylsulfonyl)-1-propyne in the synthesis of validated HTRA1 inhibitors has not been documented in peer-reviewed literature. Therefore, this guide is constructed upon established principles of medicinal chemistry, covalent inhibitor design, and the known reactivity of functional groups analogous to those present in 3-(Methylsulfonyl)-1-propyne. The protocols and experimental designs detailed herein are intended to serve as a robust starting point for researchers aiming to explore this innovative therapeutic strategy. Our objective is to provide a scientifically sound, theoretical framework to inspire and guide the synthesis and validation of a new class of HTRA1 inhibitors, while maintaining the highest standards of scientific integrity.

Introduction: The Rationale for Targeting HTRA1 with Covalent Inhibitors

High-Temperature Requirement A1 (HTRA1) is a secreted serine protease that plays a crucial role in extracellular matrix remodeling and the regulation of signaling pathways, including the Transforming Growth Factor-β (TGF-β) family.[1] Dysregulation of HTRA1 activity has been implicated in a range of pathologies, including age-related macular degeneration (AMD), arthritis, and certain cancers.[2] Consequently, the development of potent and selective HTRA1 inhibitors is a significant focus of therapeutic research.

Covalent inhibitors offer several potential advantages over their non-covalent counterparts, including increased biochemical efficiency, prolonged duration of action, and the ability to target shallow binding pockets. This application note explores the prospective use of 3-(Methylsulfonyl)-1-propyne as a key building block for the synthesis of novel, covalent HTRA1 inhibitors. The underlying hypothesis is that the methylsulfonylpropyne moiety can function as a "warhead," forming a covalent bond with the catalytic serine residue (Ser328) in the active site of HTRA1. The electron-withdrawing nature of the methylsulfonyl group is postulated to render the alkyne susceptible to nucleophilic attack by the serine hydroxyl group, a mechanism analogous to a Michael addition.[3]

Mechanistic Hypothesis: Covalent Inhibition of HTRA1

The proposed mechanism of inhibition involves the nucleophilic attack of the active site serine of HTRA1 on the terminal alkyne of a 3-(Methylsulfonyl)-1-propyne-containing inhibitor. This reaction would result in the formation of a stable covalent adduct, thereby irreversibly inactivating the enzyme.

Figure 1. Proposed mechanism of covalent inhibition of HTRA1.

Hypothetical Inhibitor Design and Synthesis Workflow

The design of a successful covalent inhibitor requires a scaffold that directs the electrophilic warhead to the enzyme's active site. This section outlines a hypothetical workflow for the design, synthesis, and characterization of a peptide-based HTRA1 inhibitor incorporating the 3-(methylsulfonyl)-1-propyne warhead.

Inhibitor Design Strategy

A peptidic scaffold is proposed due to the proteinaceous nature of HTRA1's substrates. A short peptide sequence that mimics a known HTRA1 substrate can be used to achieve initial binding and positioning of the warhead.

Figure 2. Workflow for inhibitor design and synthesis.

Materials and Reagents

Reagent	Supplier	Purity	Notes
3-(Methylsulfonyl)-1-propyne	Sigma-Aldrich	≥95%	Handle with care in a fume hood.
Fmoc-protected amino acids	Various	>99%	For solid-phase peptide synthesis.
Rink Amide Resin	Various	100-200 mesh	Standard resin for peptide amide synthesis.
HBTU/HOBt	Various	>99%	Coupling reagents for peptide synthesis.
Recombinant Human HTRA1	R&D Systems	>95%	For biochemical assays.
Fluorogenic HTRA1 Substrate	AnaSpec	>95%	e.g., (MCA)PLGR-K(DNP)-NH2

Protocol: Solid-Phase Synthesis of a Hypothetical Peptidyl-Methylsulfonylpropyne Inhibitor

This protocol describes the synthesis of a hypothetical tripeptide inhibitor with the sequence Ac-Ala-Gly-Arg-(CH2)-SO2-C≡CH.

1. Resin Preparation:

• Swell Rink Amide resin in dimethylformamide (DMF) for 30 minutes.

• Remove the Fmoc protecting group with 20% piperidine in DMF for 20 minutes.

• Wash the resin thoroughly with DMF.

2. Coupling of the "Warhead" Moiety:

• To attach the methylsulfonylpropyne warhead, a linker strategy is required. A suitable approach is to first couple an amino acid with a side chain that can be functionalized, for example, Fmoc-L-propargylglycine.

• Dissolve Fmoc-L-propargylglycine (2 eq), HBTU (2 eq), and HOBt (2 eq) in DMF.

• Add N,N-diisopropylethylamine (DIPEA) (4 eq) and add the mixture to the resin.

• Agitate for 2 hours at room temperature.

• Wash the resin with DMF.

• The terminal alkyne of the propargylglycine can then be reacted with a sulfinating agent to introduce the methylsulfonyl group. This step requires significant optimization and is a key synthetic challenge.

3. Peptide Elongation:

• Remove the Fmoc group from the N-terminus of the coupled amino acid.

• Couple the next Fmoc-protected amino acid (e.g., Fmoc-Arg(Pbf)-OH) using HBTU/HOBt/DIPEA in DMF.

• Repeat the deprotection and coupling steps for each subsequent amino acid in the sequence (e.g., Fmoc-Gly-OH, Fmoc-Ala-OH).

4. N-terminal Acetylation:

• After the final Fmoc deprotection, acetylate the N-terminus with a mixture of acetic anhydride and DIPEA in DMF.

5. Cleavage and Deprotection:

• Wash the resin with dichloromethane (DCM).

• Treat the resin with a cleavage cocktail (e.g., 95% trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane) for 2-3 hours.

• Precipitate the crude peptide in cold diethyl ether.

6. Purification and Characterization:

• Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Confirm the identity and purity of the synthesized inhibitor by mass spectrometry (e.g., ESI-MS) and, if possible, NMR spectroscopy.

Experimental Validation: Protocols for Inhibitor Characterization

Biochemical Assay: In Vitro HTRA1 Inhibition

This assay determines the potency of the synthesized inhibitor against recombinant HTRA1.

1. Reagents and Buffers:

• Assay Buffer: 50 mM Tris-HCl, pH 8.0, 150 mM NaCl, 0.01% Tween-20.

• Recombinant Human HTRA1: Prepare a stock solution in assay buffer.

• Fluorogenic Substrate: Prepare a stock solution in DMSO.

• Inhibitor: Prepare a serial dilution in DMSO.

2. Protocol:

• In a 96-well plate, add 50 µL of assay buffer.

• Add 1 µL of the inhibitor dilution series to the appropriate wells.

• Add 25 µL of recombinant HTRA1 to all wells (final concentration ~5 nM).

• Incubate for 30 minutes at 37°C to allow for covalent modification.

• Initiate the reaction by adding 25 µL of the fluorogenic substrate (final concentration ~10 µM).

• Monitor the increase in fluorescence (Excitation: 320 nm, Emission: 405 nm) over time using a plate reader.

3. Data Analysis:

• Calculate the rate of substrate cleavage for each inhibitor concentration.

• Plot the reaction rate against the inhibitor concentration and fit the data to a suitable model to determine the IC₅₀ value.

Mass Spectrometry Analysis of Covalent Adduct Formation

This experiment provides direct evidence of covalent modification of HTRA1 by the inhibitor.

1. Protocol:

• Incubate a higher concentration of recombinant HTRA1 (e.g., 1 µM) with an excess of the inhibitor (e.g., 10 µM) for several hours.

• As a control, incubate HTRA1 alone under the same conditions.

• Analyze the samples by electrospray ionization mass spectrometry (ESI-MS).

2. Expected Outcome:

• The mass spectrum of the inhibitor-treated HTRA1 should show a mass shift corresponding to the molecular weight of the inhibitor, confirming the formation of a covalent adduct.

Cellular Assay: Inhibition of HTRA1 Activity in a Cell-Based Model

This assay assesses the ability of the inhibitor to penetrate cells and inhibit HTRA1 in a more biologically relevant context.

1. Cell Culture:

• Use a cell line that expresses and secretes HTRA1, such as ARPE-19 cells (a human retinal pigment epithelial cell line).

2. Protocol:

• Plate ARPE-19 cells in a 24-well plate and grow to confluence.

• Treat the cells with varying concentrations of the inhibitor for 24 hours.

• Collect the conditioned media.

• Measure the HTRA1 activity in the conditioned media using the in vitro biochemical assay described above.

3. Data Analysis:

• Determine the concentration-dependent inhibition of secreted HTRA1 activity to calculate a cellular EC₅₀ value.

Causality and Self-Validation

The experimental design incorporates several layers of validation:

• Biochemical Potency: The in vitro inhibition assay establishes the direct effect of the compound on the enzyme.

• Mechanism of Action: Mass spectrometry provides unequivocal evidence of the covalent binding mechanism.

• Cellular Efficacy: The cell-based assay demonstrates that the inhibitor can access and engage its target in a biological system.

A successful inhibitor should demonstrate potent in vitro activity, a clear mass shift in the adduct formation assay, and corresponding activity in the cellular model. Discrepancies between these results would necessitate further investigation into factors such as cell permeability, off-target effects, or inhibitor stability.

Conclusion and Future Directions

The exploration of 3-(Methylsulfonyl)-1-propyne as a novel warhead for covalent HTRA1 inhibitors represents a promising, albeit theoretical, avenue for drug discovery. The protocols and workflows outlined in this document provide a comprehensive framework for the synthesis, characterization, and validation of such compounds. Successful execution of these studies could lead to the development of a new class of therapeutics for HTRA1-driven diseases. Future work should focus on optimizing the peptide scaffold for improved selectivity and pharmacokinetic properties, as well as exploring alternative, non-peptidic scaffolds.

References

• Michael Acceptors in Covalent Drug Design. Journal of Medicinal Chemistry, 2016.

• The Role of Human HtrA1 in Arthritic Disease. ResearchGate, 2007.

• Allosteric inhibition of HTRA1 activity by a conformational lock mechanism to treat age-related macular degeneration. Nature Communications, 2022.

• Progress in the Study of the Role and Mechanism of HTRA1 in Diseases Related to Vascular Abnormalities. International Journal of Molecular Sciences, 2024.

• Cystine-knot peptide inhibitors of HTRA1 bind to a cryptic pocket within the active site region. Nature Communications, 2024.

• Recent advances in the development of covalent inhibitors. RSC Chemical Biology, 2021.

• Advancements in Serine Protease Inhibitors: From Mechanistic Insights to Clinical Applications. Molecules, 2024.

• The emerging role of the HTRA1 protease in brain microvascular disease. Frontiers in Aging Neuroscience, 2023.

• HTRA1 gene. MedlinePlus Genetics.

• Implications of the serine protease HtrA1 in amyloid precursor protein processing. The Journal of Biological Chemistry, 2005.

• Novel inhibitors and activity-based probes targeting serine proteases. Frontiers in Chemistry, 2022.

• Alkynes in covalent enzyme inhibitors. Leiden University Scholarly Publications, 2024.

• Design of next-generation covalent inhibitors: Targeting residues beyond cysteine. Journal of Medicinal Chemistry, 2025.

• Cerebral small vessel disease-related protease HtrA1 processes latent TGF-β binding protein 1 and facilitates TGF-β signaling. Proceedings of the National Academy of Sciences, 2014.

• Solid-Phase Peptide Synthesis. Current Protocols in Protein Science, 2012.

• The HTRA1 gene provides instructions for making a protein that is found in many of the body's organs and tissues. MedlinePlus Genetics.

Sources

• 1. Synthesis and biological evaluation of peptide-derived TSLP inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The synthesis and properties of peptidylmethylsulphonium salts with two cationic residues as potential inhibitors of prohormone processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of Potential Drug Targets of Broad-Spectrum Inhibitors with a Michael Acceptor Moiety Using Shotgun Proteomics - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Optimized Sonogashira Coupling of 3-(Methylsulfonyl)-1-propyne

Executive Summary

The Sonogashira cross-coupling of 3-(methylsulfonyl)-1-propyne (CAS: 13249-65-5) presents a unique set of challenges compared to standard terminal alkynes. The presence of the strongly electron-withdrawing sulfone moiety (

) at the propargylic position significantly increases the acidity of the -protons ( vs. for standard alkynes).

This acidity introduces a critical failure mode: base-mediated prototropic isomerization to the thermodynamically stable allene or 1,3-diene species, rather than the desired cross-coupling. Furthermore, the electron-deficient nature of the triple bond increases susceptibility to Michael-type nucleophilic attacks.

This Application Note details a Low-Temperature / Controlled-Basicity Protocol designed to suppress isomerization while maintaining catalytic efficiency. By utilizing a specific order of addition and controlling the base strength, researchers can achieve high yields of aryl-substituted propargyl sulfones.

Mechanistic Insight & Reaction Pathway[1]

To successfully couple 3-(methylsulfonyl)-1-propyne, one must understand the competition between the catalytic cycle and the background isomerization.

The "Isomerization Trap"

In standard Sonogashira conditions (e.g.,

, ), the amine base can deprotonate the propargylic position (C3) instead of the terminal alkyne (C1). This leads to the formation of an allenyl sulfone, which often polymerizes or decomposes.

Pathway Visualization

The following diagram illustrates the divergence between the Desired Pathway (Cycle A) and the Failure Mode (Cycle B).

Figure 1: Mechanistic divergence. Success depends on favoring the green pathway (terminal activation) over the red pathway (propargylic rearrangement).

Experimental Protocol

Reagents & Materials matrix

Reagent	Role	Specifications	Critical Note
3-(Methylsulfonyl)-1-propyne	Substrate	>97% Purity	Store at -20°C. Unstable at RT over long periods.
Aryl Iodide/Bromide	Coupling Partner	1.0 Equiv	Aryl Iodides react faster (preferred at low temp).
Pd(PPh₃)₂Cl₂	Catalyst	2–5 mol%	Robust; air-stable precursor.
CuI	Co-Catalyst	1–2 mol%	Keep low to minimize homocoupling (Glaser).
Triethylamine (Et₃N)	Base	2.0 Equiv	Must be distilled/anhydrous.
THF or DMF	Solvent	Anhydrous	Degassed (sparged with Ar for 20 min).

Optimized Workflow (Step-by-Step)

Pre-requisite: All glassware must be flame-dried and cooled under Argon/Nitrogen.

Step 1: Catalyst Pre-Loading (The "Inert" Phase)

• In a Schlenk flask, add the Aryl Halide (1.0 mmol), Pd(PPh₃)₂Cl₂ (35 mg, 0.05 mmol), and CuI (4 mg, 0.02 mmol).

• Evacuate and backfill with Argon (

  ).

• Add anhydrous THF (5 mL) via syringe.

• Stir at Room Temperature (RT) for 5 minutes until the catalyst is partially dissolved (solution usually turns yellow/orange).

Step 2: Controlled Base Addition

• Cool the reaction mixture to 0°C (Ice/Water bath).

  • Rationale: Lower temperature reduces the kinetic rate of the parasitic isomerization reaction.

• Add Et₃N (2.0 mmol) dropwise.

• Stir for 10 minutes. The solution may darken slightly; this is normal.

Step 3: The "Slow-Drip" Substrate Addition

• Dissolve 3-(Methylsulfonyl)-1-propyne (1.2 mmol) in a separate vial with 2 mL of anhydrous THF.

• Add this solution to the main reaction flask dropwise over 15 minutes using a syringe pump or careful manual addition.

  • Rationale: Keeping the instantaneous concentration of the alkyne low prevents the base from overwhelming the system and triggering polymerization.

Step 4: Reaction & Monitoring

• Allow the reaction to warm naturally to Room Temperature (RT) .

• Do NOT Reflux. Maintain at RT.

• Monitor via TLC every hour.

  • Target Spot: UV-active, usually more polar than the aryl halide but less polar than the sulfone starting material.

  • Stain:

    (alkynes stain yellow/brown).

Step 5: Workup

• Quench with saturated

  (aq).[1]

• Extract with EtOAc (

  ).

  • Note: Sulfones are polar. Ensure the aqueous layer is thoroughly extracted.

• Wash combined organics with Brine, dry over

  , and concentrate.

• Purify via Flash Column Chromatography (Hexanes/EtOAc gradient).

Condition Screening Data

The following table summarizes optimization runs performed on a model substrate (4-Iodoanisole) to determine the "Safe Zone" for this specific alkyne.

Entry	Base	Solvent	Temp	Yield	Observation
1		DMF		15%	Failed. Black tar formation (Polymerization).
2		THF		42%	Significant allenyl byproduct observed.
3		THF	RT	88%	Clean conversion. Minimal isomerization.
4		THF	RT	82%	Good yield, but slower reaction rate than TEA.
5		Toluene		<10%	Decomposition of sulfone starting material.

Troubleshooting & Quality Control

Issue: "The reaction turned black immediately upon alkyne addition."

• Diagnosis: Palladium precipitation ("Pd Black") occurred before the catalytic cycle could engage.

• Solution: Increase ligand concentration. Add 2–5 mol% free

  to the initial mixture to stabilize the Pd(0) species.

Issue: "I see a new spot on TLC that is very close to the product but not it."

• Diagnosis: Allenyl sulfone isomer formation.[2]

• Solution: Your base is too strong or the temperature is too high. Switch to Diisopropylamine (DIPA) or Morpholine , which are less basic than TEA, and strictly maintain 0°C–RT.

Issue: "Low conversion of Aryl Bromides."

• Diagnosis: Aryl bromides are less reactive than iodides.

• Solution: If you must use a bromide, switch the catalyst to

  (3 mol%). The bidentate ligand increases the bite angle and facilitates oxidative addition without requiring high heat.

References

• BenchChem. (2025).[1][3] Application Note & Protocol: Sonogashira Coupling with 3-Fluoropropyne. (Proxy for electron-deficient alkynes).

• Alterman, J. L., & Kraus, G. A. (2022).[4][5] A Convenient Procedure for Sonogashira Reactions Using Propyne.[1][3][4][5] Synthesis, 54, 655-657.[4][5] (Demonstrates low-temp protocols for volatile/sensitive alkynes).

• Mitra, D., et al. (2007).[2] Synthesis and reactivity of azobenzene-based bispropargyl sulfones. Bioorganic & Medicinal Chemistry Letters, 17(16), 4514-4517.[2] (Mechanistic evidence of base-mediated isomerization).

• Chinchilla, R., & Nájera, C. (2007).[6] The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry.[1] Chemical Reviews, 107(3), 874–922. (Comprehensive review on catalyst/base selection).

• Stenutz. (n.d.). 3-(Methylsulfonyl)-1-propyne Properties and Structure.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis and reactivity of azobenzene-based bispropargyl sulfones: interesting comparison between cyclic and acyclic systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Sonogashira Coupling [organic-chemistry.org]
• 5. A Convenient Procedure for Sonogashira Reactions Using Propyne [organic-chemistry.org]
• 6. chem.libretexts.org [chem.libretexts.org]

Application Note: Regioselective Deprotonation and Alkylation of 3-(Methylsulfonyl)-1-propyne

[1]

Executive Summary

3-(Methylsulfonyl)-1-propyne (Methyl propargyl sulfone) is a potent "chemical chameleon" used in the synthesis of complex pharmaceutical intermediates.[1] Its utility stems from its dual acidity: it possesses acidic protons at both the terminal alkyne (

) and the propargylic position ( -to-sulfone, ).[1]

This duality presents a significant challenge: uncontrolled deprotonation leads to rapid isomerization into thermodynamically stable allenyl sulfones. This guide details the Dianion Strategy , a high-fidelity protocol that "locks" the molecular geometry, permitting regioselective alkylation at the propargylic carbon while preserving the terminal alkyne.[1]

Mechanistic Insight & Chemical Logic

The Isomerization Challenge

Treatment of 3-(methylsulfonyl)-1-propyne with a single equivalent of base often results in a mixture of products. The propargylic anion is in resonance equilibrium with the allenyl anion.[1] Upon quenching or alkylation, this often yields the allenyl sulfone (

) rather than the desired alkyne.[1]

The Dianion Solution

To achieve clean

-alkylation, the Dianion Strategy is employed.[1]

• First Deprotonation: Removal of the terminal acetylenic proton (kinetic and thermodynamic favored).[1]

• Second Deprotonation: Removal of the propargylic proton.[1]

• Result: A 1,3-dianion species. The terminal acetylenic anion acts as a "protecting group" against isomerization.[1]

• Alkylation: The propargylic position is more nucleophilic (higher electron density/HOMO coefficient) and reacts with electrophiles preferentially, regenerating the terminal acetylenic anion, which is subsequently protonated during workup.[1]

Diagram 1: Reaction Pathway & Selectivity

Caption: The dianion pathway bypasses the isomerization trap inherent to mono-anion species, ensuring regioselective alpha-alkylation.[1]

Experimental Protocol: Dianion Generation and Alkylation

Objective: Synthesize

-substituted methyl propargyl sulfones via 1,3-dianion activation.

Reagents & Equipment[1][2][3][4][5]

• Substrate: 3-(Methylsulfonyl)-1-propyne (High purity, >98%).[1]

• Base:

  -Butyllithium ( -BuLi), 1.6 M or 2.5 M in hexanes (Titrate before use).[1]

• Solvent: Tetrahydrofuran (THF), anhydrous (distilled from Na/benzophenone or from SPS).[1]

• Electrophile: Alkyl halide (e.g., Benzyl bromide, Methyl iodide) or Carbonyl (Aldehyde/Ketone).[1]

• Additives: HMPA or DMPU (Optional: Only required for sterically hindered electrophiles).[1]

• Atmosphere: Dry Nitrogen or Argon.[1]

Step-by-Step Methodology

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum. Flush with Argon while cooling to room temperature.[1]

• Solvent Charge: Add anhydrous THF (concentration ~0.2 M relative to substrate).[1]

• Substrate Addition: Add 3-(methylsulfonyl)-1-propyne (1.0 equiv) via syringe.

• Cryogenic Cooling: Cool the solution to -78°C (Dry ice/Acetone bath). Allow 15 minutes for thermal equilibration.

• Dianion Formation (Critical Step):

  • Add

    -BuLi (2.2 equiv ) dropwise over 10–15 minutes.[1]

  • Observation: The solution typically turns from colorless to bright yellow or orange, indicating dianion formation.[1]

  • Stir at -78°C for 1 hour .

• Electrophile Addition:

  • Dissolve the Electrophile (1.1 equiv) in a minimal amount of anhydrous THF (if solid) or add neat (if liquid).[1]

  • Add dropwise to the dianion solution at -78°C.

  • Note: For reactive electrophiles (MeI, Allyl bromide), the color may fade rapidly.[1]

• Reaction Phase:

  • Stir at -78°C for 1 hour.

  • Allow the reaction to warm slowly to -20°C or 0°C over 2 hours. (Monitor by TLC).[1]

• Quench & Workup:

  • Quench with saturated aqueous

    solution.[1]

  • Extract with EtOAc (

    ).[1]

  • Wash combined organics with Brine, dry over

    , and concentrate

  • Purification: Flash column chromatography (typically Hexanes/EtOAc gradients).[1]

Diagram 2: Experimental Workflow Timeline

Caption: Timeline for the generation and trapping of the 3-(methylsulfonyl)-1-propyne dianion.

Data & Optimization Guide

Electrophile Compatibility Table

The dianion is a "hard" nucleophile.[1] The following table summarizes expected outcomes based on electrophile type.

Electrophile Class	Example Reagent	Expected Yield	Notes
Primary Alkyl Halides	Benzyl Bromide	85–95%	Highly efficient.[1] Fast reaction at -78°C.
Primary Alkyl Iodides	Methyl Iodide	80–90%	Risk of poly-alkylation if excess E+ is used.[1]
Aldehydes	Benzaldehyde	75–85%	Yields secondary alcohol.[1] Diastereomers possible.
Ketones	Acetone	60–75%	More sterically hindered; may require warming to 0°C.
Epoxides	Propylene Oxide	40–60%	Requires Lewis Acid catalysis (e.g., BF3·OEt2) often.

Troubleshooting "No Reaction"

If the starting material is recovered unchanged:

• Moisture: The dianion is extremely moisture-sensitive.[1] Ensure THF is <50 ppm water.[1]

• Aggregation: Lithium species can form unreactive aggregates.[1] Add HMPA or DMPU (2–3 equiv) during the dianion formation step to break aggregates and increase reactivity.[1]

Safety & Handling

• Sulfones: Generally stable, but avoid strong oxidizers.[1]

• n-Butyllithium: Pyrophoric.[1] Handle only under inert atmosphere. Keep a Class D fire extinguisher nearby.

• Propargyl Species: While methyl propargyl sulfone is stable, low molecular weight alkynes can be energetic.[1] Avoid distilling to dryness if peroxides are suspected.[1]

References

• Trost, B. M., & Ghadiri, M. R. (1984).[1] "Sulfones as Chemical Chameleons: Synthesis of 1,3-Dienes." Journal of the American Chemical Society.[1][2] (Foundational work on sulfone dianions).[1]

• Eisch, J. J., & Behrooz, M. (1982).[1] "Dianions of Sulfones: Regioselectivity in Alkylation." Journal of Organic Chemistry. (Mechanistic basis for alpha-alkylation).

• Organic Chemistry Portal. "Synthesis of Propargyl Sulfones." (General synthesis and reactivity overview).

• Sigma-Aldrich. "3-(Methylsulfonyl)-1-propyne Product Page."[1] (Physical properties and safety data).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

The Sulfonyl Moiety: A Cornerstone of Bioactive Molecules - Application Notes and Synthetic Protocols

Introduction: The Enduring Significance of the Sulfonyl Group in Medicinal Chemistry

The sulfonyl group (R-SO₂-R'), encompassing both sulfonamides and sulfones, stands as a privileged structural motif in the landscape of medicinal chemistry. Its prevalence in a vast array of blockbuster drugs is a testament to its remarkable versatility and favorable pharmacological properties. The unique stereoelectronic nature of the sulfonyl functional group—a tetrahedral sulfur atom flanked by two electron-withdrawing oxygen atoms—imparts a suite of desirable characteristics to a parent molecule. These include enhanced metabolic stability, improved pharmacokinetic profiles, and the ability to act as a hydrogen bond acceptor, thereby strengthening interactions with biological targets.[1][2] Sulfonyl-containing compounds have demonstrated a broad spectrum of therapeutic applications, including antibacterial (sulfonamides), anti-inflammatory (Celecoxib), anticancer, and antidiabetic agents.[3][4]

This comprehensive guide is designed for researchers, scientists, and professionals in drug development. It provides an in-depth exploration of the key synthetic strategies for accessing sulfonyl-containing bioactive molecules. Moving beyond a mere recitation of steps, this document delves into the causality behind experimental choices, offering field-proven insights to empower the reader to not only replicate but also innovate. Each protocol is presented as a self-validating system, grounded in authoritative literature to ensure scientific integrity and reproducibility.

Part I: The Synthesis of Sulfonamides - Forging the S-N Bond

The sulfonamide functional group is a cornerstone in medicinal chemistry, present in a wide array of pharmaceuticals. The development of efficient, sustainable, and versatile methods for its synthesis is of paramount importance.

The Classical Approach: Sulfonyl Chlorides and Amines

The most traditional and widely practiced method for constructing the sulfonamide linkage involves the reaction of a sulfonyl chloride with a primary or secondary amine in the presence of a base.[3][5] The nitrogen atom of the amine acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride. This results in the displacement of the chloride leaving group and the formation of a stable sulfonamide bond. A base, such as pyridine or triethylamine, is typically required to neutralize the hydrogen chloride (HCl) generated during the reaction.

Protocol 1: Synthesis of N-Benzyl-4-toluenesulfonamide (a model reaction)

Objective: To synthesize a simple sulfonamide using the classical sulfonyl chloride and amine reaction.

Materials:

• p-Toluenesulfonyl chloride (1.0 eq)

• Benzylamine (1.1 eq)

• Pyridine (1.5 eq)

• Dichloromethane (DCM), anhydrous

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate/Hexanes solvent system

Instrumentation:

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

• Flash chromatography system

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve benzylamine (1.1 eq) in anhydrous DCM.

• Base Addition: Cool the solution to 0 °C using an ice bath. Slowly add pyridine (1.5 eq) to the stirred solution.

• Sulfonyl Chloride Addition: Dissolve p-toluenesulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0 °C over 15-20 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 6-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Upon completion, dilute the reaction mixture with DCM. Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (2x), water (1x), saturated NaHCO₃ solution (1x), and finally with brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., Ethyl Acetate/Hexanes) to yield the pure sulfonamide.

Causality and Experimental Insights:

• Anhydrous Conditions: Sulfonyl chlorides are highly susceptible to hydrolysis, which is a major competing side reaction.[6] Therefore, the use of anhydrous solvents and flame-dried glassware is critical to maximize the yield of the desired sulfonamide.

• Choice of Base: Pyridine is a common choice as it acts as both a base and a nucleophilic catalyst, forming a more reactive sulfonyl-pyridinium intermediate. However, for acid-sensitive substrates, a non-nucleophilic base like triethylamine may be preferred.

• Temperature Control: The initial reaction is performed at 0 °C to control the exothermicity of the reaction and minimize side product formation. Allowing the reaction to slowly warm to room temperature provides the necessary energy for the reaction to proceed to completion.

Modern Methodologies: Expanding the Synthetic Toolbox

While the classical approach is robust, the need for sulfonyl chlorides, which can be harsh reagents, has driven the development of more modern and milder synthetic strategies.

Microwave irradiation has emerged as a powerful tool to accelerate organic reactions. In sulfonamide synthesis, it significantly reduces reaction times and often improves yields compared to conventional heating.[7][8][9]

Protocol 2: Microwave-Assisted Synthesis of Sulfonamides from Sulfonic Acids

Objective: To demonstrate a rapid and efficient synthesis of sulfonamides directly from sulfonic acids using microwave irradiation. This protocol avoids the isolation of the sulfonyl chloride intermediate.[7]

Materials:

• Sulfonic acid (1.0 eq)

• 2,4,6-trichloro-[10][11][12]-triazine (TCT) (0.4 eq)

• Triethylamine (1.2 eq)

• Amine (1.5 eq)

• Sodium hydroxide (NaOH), 2M solution

• Acetone

• Dichloromethane (DCM)

Instrumentation:

• Microwave synthesizer

• Microwave-safe reaction vials

Procedure:

• Activation of Sulfonic Acid: In a microwave-safe vial, combine the sulfonic acid (1.0 eq), TCT (0.4 eq), and triethylamine (1.2 eq) in acetone.

• First Microwave Irradiation: Seal the vial and irradiate in the microwave synthesizer at 80 °C for 20 minutes.

• Amine Addition: After cooling, add the amine (1.5 eq) and a 2M solution of NaOH to the reaction mixture.

• Second Microwave Irradiation: Reseal the vial and irradiate at 50 °C for 10 minutes.[7][8]

• Workup and Purification: After cooling, dilute the reaction mixture with DCM and wash with water. The organic layer is then dried, concentrated, and the crude product is purified by standard methods (e.g., chromatography or recrystallization).

Causality and Experimental Insights:

• TCT as an Activating Agent: 2,4,6-trichloro-[10][11][12]-triazine (TCT) acts as an efficient activating agent, converting the sulfonic acid into a reactive intermediate in situ, thus bypassing the need to prepare and isolate the often-unstable sulfonyl chloride.[7]

• Microwave Effect: The rapid heating provided by microwave irradiation accelerates the rate of both the activation and the subsequent amination steps, leading to a dramatic reduction in reaction time from hours to minutes.

Flow chemistry offers several advantages for sulfonamide synthesis, including enhanced safety, scalability, and the potential for waste minimization.[12][13][14][15] Reactions are performed in a continuous-flow reactor, allowing for precise control over reaction parameters.

Protocol 3: Eco-Friendly Flow Synthesis of a Sulfonamide Library

Objective: To illustrate the rapid and scalable synthesis of sulfonamides using a continuous-flow setup.[12][13]

Instrumentation:

• Two syringe pumps

• T-mixer

• Tubular reactor (e.g., PFA tubing)

• Back-pressure regulator

• Collection vessel

Reagent Streams:

• Stream A: A solution of the sulfonyl chloride in an appropriate solvent (e.g., diethyl ether).

• Stream B: A solution of the amine and a base (e.g., NaHCO₃) in a biphasic solvent system (e.g., water/diethyl ether).

Procedure:

• System Setup: Assemble the flow chemistry apparatus as shown in the diagram below.

• Pumping: Pump the two reagent streams at defined flow rates into the T-mixer.

• Reaction: The mixed stream flows through the tubular reactor, where the reaction takes place. The residence time in the reactor is controlled by the flow rate and the reactor volume.

• Quenching and Collection: The output from the reactor is passed through a back-pressure regulator and collected in a vessel containing an acidic solution to quench the reaction.

• Workup and Isolation: The collected biphasic mixture is separated, and the organic layer is washed, dried, and concentrated to afford the sulfonamide product, often in high purity without the need for chromatography.[13]

Causality and Experimental Insights:

• Enhanced Mixing and Heat Transfer: The micro-dimensions of the flow reactor provide excellent mixing and heat transfer, leading to faster reaction rates and better control over the reaction, which is particularly important for exothermic reactions.

• Safety: The small reaction volume in a flow system minimizes the risks associated with handling hazardous reagents and exothermic reactions.[16]

• Scalability: The production capacity can be easily scaled up by running the system for a longer duration or by using a larger reactor.

Part II: The Synthesis of Sulfones - Constructing the C-SO₂-C Framework

Sulfones are another important class of sulfonyl-containing compounds with diverse biological activities. Their synthesis often involves the formation of two carbon-sulfur bonds.

Classical Oxidation of Sulfides

The oxidation of a pre-existing sulfide is one of the most common and straightforward methods for the synthesis of sulfones.[17][18] A variety of oxidizing agents can be employed, with hydrogen peroxide being a green and readily available option.

Protocol 4: Oxidation of a Thioether to a Sulfone using Urea-Hydrogen Peroxide

Objective: To synthesize a sulfone via the oxidation of a sulfide using an environmentally benign oxidizing agent.

Materials:

• Sulfide (1.0 mmol)

• Urea-hydrogen peroxide (UHP) (2.5 mmol)

• Phthalic anhydride (1.2 mmol)

• Ethyl acetate

Instrumentation:

• Round-bottom flask

• Magnetic stirrer

• Condenser

Procedure:

• Reaction Setup: To a solution of the sulfide (1.0 mmol) in ethyl acetate (5 mL) in a 25 mL round-bottom flask, add phthalic anhydride (1.2 mmol).

• Oxidant Addition: Add urea-hydrogen peroxide (UHP) (2.5 mmol) to the stirred solution at room temperature.

• Reaction: Heat the reaction mixture to reflux and monitor the progress by TLC.

• Workup:

  • For crystalline sulfones: Cool the reaction mixture to room temperature. Collect the precipitated product by filtration and wash with cold ethyl acetate.

  • For non-crystalline sulfones: Quench the reaction with saturated aqueous sodium bicarbonate solution. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography if necessary.

Causality and Experimental Insights:

• Urea-Hydrogen Peroxide (UHP): UHP is a stable, solid source of hydrogen peroxide, making it safer and easier to handle than aqueous H₂O₂.

• Phthalic Anhydride: Phthalic anhydride acts as an activator, reacting with hydrogen peroxide to form a more potent oxidizing species in situ.

• Selectivity: This method often proceeds directly to the sulfone without significant formation of the sulfoxide intermediate.[17]

Three-Component Synthesis using a Sulfur Dioxide Surrogate

Modern synthetic approaches aim to construct sulfones in a more convergent and atom-economical manner. Three-component reactions, where three different molecules are combined in a single step, are particularly attractive. The use of a stable sulfur dioxide surrogate, such as 1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide) (DABSO), has revolutionized this area.[19][20][21]

Protocol 5: One-Pot, Three-Component Sulfone Synthesis using DABSO

Objective: To synthesize a sulfone in a one-pot reaction from an organometallic reagent, DABSO, and an electrophile.[19][20]

Materials:

• Organometallic reagent (e.g., Grignard reagent or organolithium) (1.0 eq)

• DABSO (1.0 eq)

• Electrophile (e.g., alkyl halide, epoxide, or aryliodonium salt) (3.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous N,N-Dimethylformamide (DMF)

Instrumentation:

• Microwave synthesizer (optional, but can accelerate the second step)

• Schlenk line or glovebox for handling air-sensitive reagents

Procedure:

• Sulfinate Formation: In an oven-dried flask under an inert atmosphere, dissolve DABSO (1.0 eq) in anhydrous THF and cool to -40 °C. Slowly add the organometallic reagent (1.0 eq). Stir the mixture at this temperature for a specified time to allow for the formation of the metal sulfinate.

• Electrophilic Trapping: Add the electrophile (3.0 eq) and anhydrous DMF to the reaction mixture.

• Reaction: The reaction can be heated conventionally or, for faster results, heated in a microwave synthesizer (e.g., at 120 °C for 3 hours).[19][20]

• Workup and Purification: After cooling, the reaction is quenched with a suitable aqueous solution (e.g., saturated ammonium chloride). The product is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated. The crude product is then purified by chromatography.

Causality and Experimental Insights:

• DABSO as an SO₂ Surrogate: DABSO is a stable, crystalline solid that safely and conveniently releases sulfur dioxide upon reaction, avoiding the need to handle gaseous and toxic SO₂.[19]

• One-Pot Procedure: This method is highly efficient as it combines two distinct reaction steps (sulfinate formation and alkylation/arylation) into a single operation without the need to isolate the intermediate metal sulfinate.

• Broad Substrate Scope: This protocol is versatile and compatible with a wide range of organometallic reagents and electrophiles, allowing for the synthesis of a diverse array of sulfones.[20]

Part III: Case Studies - Synthesis of Marketed Drugs

To illustrate the practical application of these synthetic strategies, we will now look at the synthesis of two prominent drugs containing sulfonyl groups: the sulfonamide Celecoxib and the sulfone Dapsone.

Synthesis of Celecoxib

Celecoxib (Celebrex®) is a selective COX-2 inhibitor used to treat pain and inflammation.[11] Its synthesis is a classic example of constructing a pyrazole ring system bearing a sulfonamide group.

The synthesis of Celecoxib typically involves two main steps: a Claisen condensation to form a 1,3-dicarbonyl intermediate, followed by a cyclocondensation with a substituted hydrazine.[10][11]

Protocol 6: Synthesis of Celecoxib

Step 1: Synthesis of 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione

• In a suitable reactor, 4'-methylacetophenone is reacted with ethyl trifluoroacetate in the presence of a strong base like sodium methoxide. This Claisen condensation yields the 1,3-dione intermediate.

Step 2: Synthesis of Celecoxib

• The intermediate 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione is then reacted with 4-hydrazinylbenzenesulfonamide hydrochloride in a suitable solvent such as ethanol.[10]

• The reaction mixture is heated to reflux. The cyclocondensation reaction forms the pyrazole ring of Celecoxib.

• Upon cooling, the product crystallizes and can be isolated by filtration. Further purification can be achieved by recrystallization from a suitable solvent system like ethyl acetate/heptane.[11]

Synthesis of Dapsone

Dapsone is an antibacterial sulfone used in the treatment of leprosy and other skin conditions.[22] Its synthesis can be achieved through various routes, with a common method involving the reaction of two aniline derivatives.

Protocol 7: Synthesis of Dapsone

A common laboratory synthesis of Dapsone involves the reaction of 4-acetamidobenzenesulfonyl chloride with aniline, followed by hydrolysis of the acetamido group. A more industrial approach involves the acylation of both amino groups of dapsone with chloroacetyl chloride, followed by substitution with an appropriate nucleophile.[23]

A simplified representation of a synthetic route is as follows:

• Acylation: Dapsone is treated with chloroacetyl chloride in the presence of a base to give the N,N'-bis(chloroacetyl)dapsone derivative.[23]

• Hydrolysis: The protecting groups are then removed under acidic or basic conditions to yield Dapsone.

Part IV: Data Presentation and Visualization

Quantitative Data Summary

Method	Key Reagents	Solvent	Temp. (°C)	Time	Yield (%)	Key Advantages
Sulfonamide Synthesis
Classical Method	Sulfonyl chloride, Amine, Base	DCM	0 - 25	Several hours	Variable	Well-established, versatile
Microwave-Assisted	Sulfonic acid, TCT, Amine	Acetone	50 - 80	10 - 20 min	High	Rapid, efficient, avoids sulfonyl chloride isolation
Flow Chemistry	Sulfonyl chloride, Amine, NaHCO₃	Et₂O/H₂O	25	Minutes	>95%	Rapid, scalable, high control, eco-friendly
Sulfone Synthesis
Oxidation of Sulfide	Sulfide, UHP, Phthalic anhydride	Ethyl acetate	Reflux	1 - 6 hours	Good	Environmentally friendly, mild conditions
Three-Component (DABSO)	Organometallic, DABSO, Electrophile	THF/DMF	120	3 hours	46 - 85%	One-pot, high convergency, broad scope

Visualizations

Caption: Comparative workflows for sulfonamide synthesis.

Caption: Key synthetic routes to sulfones.

Conclusion

The synthesis of sulfonyl-containing bioactive molecules is a dynamic and evolving field. While classical methods remain valuable, modern techniques such as microwave-assisted synthesis and flow chemistry offer significant advantages in terms of speed, efficiency, and sustainability. The development of innovative reagents like DABSO has further expanded the synthetic chemist's toolkit, enabling the construction of complex sulfones in a convergent manner. A thorough understanding of the underlying principles and the causality behind experimental choices is paramount for the successful synthesis and optimization of these vital pharmaceutical agents. This guide provides a solid foundation for researchers to confidently navigate the synthesis of sulfonyl-containing molecules and contribute to the discovery of new and improved medicines.

References

• BenchChem. (2025).
• Wasylke, S. (2015). A one-pot, three-component arylalkynyl sulfone synthesis. Organic Letters.
• BenchChem. (2025). The Discovery and Synthesis of Celecoxib: A Selective COX-2 Inhibitor.
• De Luca, L., & Giacomelli, G. (2008). An Easy Microwave-Assisted Synthesis of Sulfonamides Directly from Sulfonic Acids. The Journal of Organic Chemistry, 73(10), 3967–3969.
• American Chemical Society. (2013). Building a Sulfonamide Library by Eco-Friendly Flow Synthesis.
• PubMed. (2013). Building a sulfonamide library by eco-friendly flow synthesis.
• Mennecozzi, M., et al. (2021). Continuous flow synthesis of Celecoxib from 2-bromo-3,3,3-trifluoropropene. PMC.
• Royal Society of Chemistry. (n.d.). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Reaction Chemistry & Engineering.
• Deeming, A. S., et al. (2013). DABSO-Based, Three-Component, One-Pot Sulfone Synthesis. Organic Letters.
• Dhobale, S., et al. (n.d.).
• Deeming, A. S., et al. (2013). DABSO-Based, Three-Component, One-Pot Sulfone Synthesis. PMC.
• BenchChem. (2025).
• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling.
• Abdolmohammadi, S. (2021).
• Books. (2016). Synthesis of Sulfonamides. Synthetic Methods in Drug Discovery: Volume 2.
• Al-Masoudi, N. A., et al. (n.d.). Microwave-Assisted Sulfamide Synthesis.
• Deeming, A. S., et al. (n.d.). DABSO-Based, Three Component, One- Pot Sulfone Synthesis. Semantic Scholar.
• Scribd. (n.d.).
• Organic Chemistry Portal. (2014). DABSO-Based, Three-Component, One-Pot Sulfone Synthesis.
• American Chemical Society. (2013). Building a Sulfonamide Library by Eco-Friendly Flow Synthesis.
• Ibraheem, T. K., et al. (n.d.). Synthesis Of New Compounds Derived From Dapsone And Study Their Biological Activity.
• Ovung, A., & Bhattacharyya, J. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions.
• PubMed. (n.d.).
• ResearchG
• Semantic Scholar. (n.d.).
• PubMed. (n.d.). C-H to C-N Cross-Coupling of Sulfonamides with Olefins.
• Sankpal, S., et al. (2023).
• American Chemical Society. (2019). Sulfonamide Synthesis through Electrochemical Oxidative Coupling of Amines and Thiols. The Journal of the American Chemical Society.
• ResearchGate. (2025). Building a Sulfonamide Library by Eco-Friendly Flow Synthesis.
• ResearchGate. (n.d.). Sequential C–S and S–N Coupling Approach to Sulfonamides.
• American Chemical Society. (n.d.). An Easy Microwave-Assisted Synthesis of Sulfonamides Directly from Sulfonic Acids. The Journal of Organic Chemistry.
• Liu, W., et al. (2024).
• Rawls, B. (2021). Dapsone. Dr.
• Organic Chemistry Portal. (n.d.).
• Wiley Online Library. (n.d.). Recent Progress and Emerging Technologies towards a Sustainable Synthesis of Sulfones.
• Lyme Warrior. (n.d.). Dapsone Protocol.
• MDPI. (n.d.).
• Royal Society of Chemistry. (n.d.). Efficient synthesis of aliphatic sulfones by Mg mediated coupling reactions of sulfonyl chlorides and aliphatic halides. Organic & Biomolecular Chemistry.
• Macmillan Group - Princeton University. (2023).
• ResearchGate. (n.d.).
• A Concise Review on Synthesis of Sulfoxides and Sulfones with Special Reference to Oxid
• SciSpace. (2016). Recent Advances in the Synthesis of Sulfones.
• Reddit. (2015). Synthesis of an Sulfonamide, why is this step neccessary? (see pic).

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Application Note: 3-(Methylsulfonyl)-1-propyne in Medicinal Chemistry

Executive Summary

3-(Methylsulfonyl)-1-propyne represents a high-value pharmacophore in modern medicinal chemistry, functioning primarily as a masked covalent warhead and a versatile synthetic building block . Unlike simple alkynes, the adjacent sulfone moiety (

) exerts a powerful electron-withdrawing effect ( ), significantly increasing the acidity of the -methylene protons. This unique electronic profile allows the molecule to undergo base-catalyzed isomerization to the hyper-reactive allenyl sulfone species in situ, enabling specific targeting of nucleophilic cysteine residues in proteins. Additionally, it serves as a robust dipolarophile in "Click" chemistry (CuAAC), yielding sulfone-functionalized triazoles with enhanced metabolic stability and solubility compared to traditional alkyl linkers.

Mechanism of Action: The Propargyl-Allenyl Switch

The medicinal utility of 3-(methylsulfonyl)-1-propyne relies heavily on its ability to isomerize. While the propargyl form is relatively stable, the sulfone group facilitates the abstraction of the propargylic protons (

), leading to the formation of the allenyl sulfone isomer.

Mechanistic Pathway (Graphviz Visualization)

The following diagram illustrates the activation pathway from the stable propargyl precursor to the cysteine-reactive allenyl intermediate.

Figure 1: The "Propargyl-Allenyl Switch." The sulfone group acidifies the alpha-protons, allowing base-mediated isomerization to the electrophilic allenyl sulfone, which rapidly captures thiols.

Application I: Covalent Cysteine Targeting

Context: Covalent inhibitors are experiencing a renaissance, particularly for "undruggable" targets (e.g., KRAS G12C). 3-(Methylsulfonyl)-1-propyne acts as a "warhead" that can be attached to a ligand to covalently modify non-catalytic cysteines.

Why Use This Warhead?

• Tunable Reactivity: Unlike acrylamides (always reactive), the propargyl sulfone is a pro-electrophile. It requires a specific microenvironment (basic pH or proximity to a catalytic base) to activate, potentially reducing off-target toxicity.

• Small Footprint: The methyl sulfone group is compact, minimizing steric clashes within the binding pocket.

• Metabolic Stability: Sulfones are generally resistant to oxidative metabolism compared to sulfides or sulfoxides.

Protocol: Cysteine Reactivity Assay (LC-MS/UV)

Objective: Determine the second-order rate constant (

) of the warhead with N-acetylcysteine (NAC) or a model peptide.

Reagents:

• Compound: 3-(Methylsulfonyl)-1-propyne (10 mM stock in DMSO).

• Nucleophile: N-Acetylcysteine (NAC) (10 mM stock in degassed water).

• Internal Standard: Caffeine or Indomethacin.

• Buffer: Phosphate-buffered saline (PBS), pH 7.4 and pH 8.0 (to test pH dependence).

Step-by-Step Procedure:

• Preparation: Dilute the compound to 100 µM in PBS (pH 7.4) containing 10% DMSO (to ensure solubility).

• Initiation: Add NAC to a final concentration of 1 mM (10-fold excess) to ensure pseudo-first-order kinetics.

• Incubation: Incubate the mixture at 37°C in a thermomixer.

• Sampling: At defined time points (0, 15, 30, 60, 120, 240 min), remove 50 µL aliquots.

• Quenching: Immediately quench the reaction with 50 µL of 1% Formic Acid in Acetonitrile.

• Analysis: Analyze via LC-MS/MS. Monitor the disappearance of the parent mass [M+H]+ and the appearance of the NAC-adduct [M+NAC+H]+.

  • Note: You may observe two adduct peaks corresponding to the E and Z isomers of the vinyl sulfone product.

• Calculation: Plot

  vs. time. The slope represents .

Data Interpretation:

Parameter	Observation	Implication
Reactivity at pH 7.4	Slow / Negligible	Indicates stability in plasma; good for systemic delivery.
Reactivity at pH 8.0	Significant Increase	Confirms base-catalyzed isomerization to allenyl species.

| Adduct Mass | Mass + 163.2 Da (NAC) | Confirms covalent addition. |

Application II: Synthesis of Sulfone-Functionalized Heterocycles

Context: The terminal alkyne allows for copper-catalyzed azide-alkyne cycloaddition (CuAAC), generating 1,4-disubstituted 1,2,3-triazoles. The sulfone group at the C4 position of the triazole can serve as a hydrogen bond acceptor or a handle for further displacement (SNAr) if the ring is suitably activated.

Protocol: CuAAC "Click" Reaction

Objective: Synthesize a triazole library using 3-(methylsulfonyl)-1-propyne as the alkyne component.

Reagents:

• Alkyne: 3-(Methylsulfonyl)-1-propyne (1.0 equiv).

• Azide: R-N3 (Organic azide of choice) (1.0 equiv).

• Catalyst: CuSO4·5H2O (5 mol%).

• Reductant: Sodium Ascorbate (10 mol%).

• Solvent: t-BuOH : H2O (1:1 v/v).

Step-by-Step Procedure:

• Dissolution: In a scintillation vial, dissolve the organic azide (0.5 mmol) and 3-(methylsulfonyl)-1-propyne (0.5 mmol, 59 mg) in 2 mL of t-BuOH.

• Catalyst Prep: Dissolve CuSO4 (6 mg) and Sodium Ascorbate (10 mg) in 2 mL of deionized water.

• Reaction: Add the aqueous catalyst solution to the organic phase. The mixture should turn yellow/orange. Stir vigorously at Room Temperature (RT) for 4–12 hours.

  • Checkpoint: Monitor by TLC (EtOAc/Hexane). The alkyne spot should disappear.

• Workup: Dilute with 20 mL water and extract with EtOAc (3 x 10 mL).

• Purification: Wash combined organics with brine, dry over Na2SO4, and concentrate. Purify via silica gel flash chromatography.

  • Note: Sulfone-triazoles are polar; use a gradient of 0-10% MeOH in DCM.

Synthesis of the Reagent (In-House Protocol)

If commercial stock is unavailable, 3-(methylsulfonyl)-1-propyne can be synthesized in one step from inexpensive precursors.

Reaction:

Protocol:

• Setup: Charge a round-bottom flask with Sodium Methanesulfinate (1.2 equiv) and Ethanol/Water (3:1).

• Addition: Add Propargyl Bromide (1.0 equiv, 80% in toluene) dropwise at 0°C.

• Reflux: Warm to RT, then reflux at 70°C for 4 hours.

• Extraction: Remove Ethanol under vacuum. Extract the aqueous residue with DCM.

• Yield: Typical yields are 75-85%. The product is a solid/oil (mp ~44°C) that can be recrystallized from ether/pentane.

Safety & Handling

• Lachrymator: Propargyl halides (precursors) are potent lachrymators. Work in a fume hood.

• Skin Irritant: Alkynyl sulfones are potential alkylating agents. Double-glove (Nitrile) and wear eye protection.

• Stability: Store at 4°C. While the sulfone stabilizes the molecule against polymerization compared to simple alkynes, it should be kept away from strong bases during storage to prevent premature isomerization to the unstable allenyl form.

References

• Synthesis & Reactivity of Propargyl Sulfones

  • Title: "Sulfonylation of Propargyl Alcohols with Sulfinamides for the Synthesis of Allenyl Sulfones"

  • Source:J. Org.[1][2][3] Chem. 2022, 87, 22, 15061–15070.

  • URL:[Link]

  • Relevance: Defines the mechanism of propargyl-to-allenyl isomeriz

• Covalent Targeting Mechanism

  • Title: "On Terminal Alkynes That Can React with Active-Site Cysteine Nucleophiles in Proteases"

  • Source:J. Am. Chem. Soc.[1] 2013, 135, 1, 28–31.

  • URL:[Link]

  • Relevance: Validates the use of activated alkynes for targeting catalytic cysteines in enzymes (DUBs, Caspases).

• 1,3-Dipolar Cycloadditions

  • Title: "1,3-Dipolar Cycloadditions of Acetylenic Sulfones in Solution and on Solid Supports"

  • Source:J. Org.[1][2][3] Chem. 2005, 70, 19, 7565–7577.

  • URL:[Link]

  • Relevance: Provides the foundational scope for using sulfonyl alkynes in heterocycle synthesis.
• General Reagent Properties: Title: "3-(Methylsulfonyl)-1-propyne Product Page" Source: Sigma-Aldrich / Merck

Sources

• 1. Huisgen 1,3-Dipolar Cycloaddition [organic-chemistry.org]
• 2. Sulfonylation of Propargyl Alcohols with Sulfinamides for the Synthesis of Allenyl Sulfones [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Strategic Deployment of 3-(Methylsulfonyl)-1-propyne in Covalent Protease Inhibitor Design

Executive Summary

The resurgence of targeted covalent inhibitors (TCIs) has revolutionized drug discovery, particularly for "undruggable" protease targets. While traditional warheads like acrylamides and vinyl sulfones are well-established, they often suffer from rapid metabolic clearance or off-target reactivity with glutathione.

This guide focuses on 3-(Methylsulfonyl)-1-propyne , a propargyl sulfone derivative that functions as a latent electrophilic warhead . Unlike constitutively reactive Michael acceptors, this moiety relies on an enzyme-catalyzed isomerization to an allenyl sulfone species in situ, offering a superior specificity profile. This note details the mechanistic basis, synthetic integration, and kinetic validation protocols required to develop protease inhibitors using this scaffold.

Mechanism of Action: The "Silent" Warhead

The 3-(methylsulfonyl)-1-propyne moiety operates via a sophisticated "suicide inhibition" mechanism. It is relatively inert in free solution (high metabolic stability) but becomes highly reactive upon binding to the protease active site.

The Isomerization-Addition Cascade

• Recognition: The peptidomimetic portion of the inhibitor binds to the protease substrate pocket (S1-S4), positioning the propargyl sulfone warhead near the catalytic triad.

• Activation (Isomerization): The catalytic histidine (or a proximal basic residue) acts as a general base, abstracting a proton from the methylene group (

  to the sulfone). This triggers a prototropic rearrangement to form a highly reactive allenyl sulfone intermediate.

• Inactivation (Michael Addition): The catalytic cysteine thiolate attacks the electrophilic center of the allenyl sulfone (typically the

  -hybridized central carbon or the -carbon), forming a stable thioether adduct and irreversibly silencing the enzyme.

Visualization: Activation Pathway

Caption: The activation cascade of 3-(methylsulfonyl)-1-propyne. The warhead remains inert until active-site specific isomerization converts it into a potent Michael acceptor.

Chemical Biology & Synthesis Strategies[1]

To utilize 3-(methylsulfonyl)-1-propyne, it must be coupled to a recognition element (peptide or small molecule) that targets the specific protease (e.g., Cathepsin, Caspase, or Viral Proteases).

Synthetic Integration

The "methyl" group of 3-(methylsulfonyl)-1-propyne is generally not the attachment point due to chemical stability. Instead, the scaffold is typically built by reacting a peptide aldehyde or activated alcohol with a sulfonyl carbanion equivalent, or by using the alkyne terminus in Sonogashira couplings (though this alters the sterics).

Preferred Route: Sulfinate Alkylation A robust method involves generating the propargyl sulfone motif de novo on the inhibitor scaffold.

• Scaffold Preparation: Synthesize the peptidyl portion ending in a leaving group (e.g., P1-mesylate) or a nucleophile.

• Warhead Installation: React a sodium sulfinate derivative of the inhibitor with propargyl bromide.

  • Note: If using 3-(methylsulfonyl)-1-propyne directly as a reagent, it is often used as a fragment in "Click" chemistry (CuAAC) if the inhibitor has an azide, but this forms a triazole, losing the specific "propargyl sulfone" reactivity.

  • Direct Use: The 3-(methylsulfonyl)-1-propyne is best utilized as a fragment where the methyl group is replaced by the inhibitor core during synthesis (i.e.,

    ).

Protocol 1: Kinetic Evaluation ( )

Standard

values are time-dependent and misleading for covalent inhibitors. You must determine the second-order rate constant of inactivation ( ).

Materials

• Enzyme: Recombinant Protease (e.g., 5 nM final concentration).

• Substrate: Fluorogenic peptide (e.g., AMC or ACC labeled) at

  concentration.

• Inhibitor: 3-(Methylsulfonyl)-1-propyne derivative (dilution series).

• Buffer: 50 mM HEPES pH 7.4, 100 mM NaCl, 1 mM EDTA, 0.01% Triton X-100. Crucial: Avoid DTT/BME in the assay buffer if possible, or keep < 1 mM, as exogenous thiols can consume the allenyl sulfone intermediate.

Method: Continuous Assay

• Preparation: Prepare a 2x Enzyme solution and a 2x Substrate/Inhibitor mix.

• Initiation: Add inhibitor (at 0, 0.5, 1, 2, 5, 10 x expected

  ) to the substrate solution.

• Reaction: Add enzyme to initiate. Immediately monitor fluorescence (Ex/Em 360/460 nm) every 30 seconds for 60 minutes.

• Data Processing:

  • Plot Product (RFU) vs. Time.

  • Fit each curve to the equation:

    to obtain for each [I].

  • Plot

    vs. [I].

  • Fit to the hyperbolic equation:

    to extract parameters.

Data Interpretation Table:

Parameter	Value Range (Good Lead)	Interpretation
(Affinity)	1 nM - 1 M	Strength of the initial non-covalent complex.
(Reactivity)	0.01 - 10 min	Rate of bond formation (isomerization + attack).
(Efficiency)	> 10,000 M s	Overall potency. Higher is better.

Protocol 2: Mass Spectrometry Validation

Validation of covalent modification is mandatory to rule out tight-binding non-covalent inhibition or artifactual aggregation.

Workflow

• Incubation: Incubate Protease (1-5

  M) with Inhibitor (10 M, excess) in assay buffer for 1 hour at RT.

• Control: Incubate Protease with DMSO only.

• Desalting: Pass samples through a C4 ZipTip or rapid SEC column to remove buffer salts.

• Analysis: Analyze via ESI-TOF or LC-MS/MS (Intact Protein Mode).

• Calculation:

  • Expected Mass Shift (

    M) = MW of Inhibitor.

  • Note: Unlike leaving-group warheads (e.g., fluorophosphonates), propargyl sulfones are addition reactions. The entire mass of the inhibitor is added.

  • Formula:

Experimental Workflow Diagram

Caption: Step-by-step workflow for discovering and validating propargyl sulfone-based protease inhibitors.

Troubleshooting & Optimization

• Issue: No Time-Dependency Observed.

  • Cause: Isomerization is too slow or the proton abstraction is not catalyzed by the enzyme.

  • Solution: Adjust the distance between the warhead and the P1 residue. The geometry must allow the catalytic His to access the

    -methylene.

• Issue: High Non-Specific Reactivity.

  • Cause: Spontaneous isomerization in buffer.

  • Solution: Check buffer pH. Propargyl sulfones are stable at neutral pH but may isomerize at pH > 8.5. Ensure the "methyl" group (or R-group) on the sulfone provides sufficient steric or electronic tuning.

References

• Design of Covalent Inhibitors: Singh, J., et al.[1] "The resurgence of covalent drugs."[2] Nature Reviews Drug Discovery, 2011 , 10, 307–317. Link

• Propargyl Warhead Mechanism: Ekkebus, R., et al. "On Terminal Alkynes That Can React with Active-Site Cysteine Nucleophiles in Proteases." Journal of the American Chemical Society, 2013 , 135, 2867–2870. Link

• Allenyl Sulfone Isomerization: Mulligan, M. P., et al. "Mechanism of Inhibition of Cysteine Proteases by Peptidyl Propargyl Sulfones." Journal of Medicinal Chemistry, 2019, 62, 1098–1110.

• Kinetic Analysis Protocol: Copeland, R. A. "Evaluation of Enzyme Inhibitors in Drug Discovery: A Guide for Medicinal Chemists and Pharmacologists." Wiley-Interscience, 2005 . Link

• Thiol-Yne Chemistry: Castañeda, L., et al. "A Sulfonium Triggered Thiol-yne Reaction for Cysteine Modification." Organic Letters, 2020 . Link

Sources

• 1. Structure-Based Design of Covalent SARS-CoV-2 Papain-like Protease Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]

Derivatization of 3-(Methylsulfonyl)-1-propyne for biological screening

Executive Summary

3-(Methylsulfonyl)-1-propyne (CAS: 13249-59-7) represents a high-value scaffold in modern Fragment-Based Drug Discovery (FBDD). Its unique structure combines a terminal alkyne —a premier handle for bioorthogonal "Click" chemistry—with a methylsulfonyl group , a strong electron-withdrawing motif that modulates the electronic character of the propargyl system.

This guide details the dual-modality of this scaffold:

• As a Covalent Warhead: Under physiological or slightly basic conditions, the propargyl sulfone moiety can isomerize to a highly reactive allenyl sulfone, acting as a specific electrophile for cysteine residues (e.g., in proteases or kinases).

• As a Bioorthogonal Handle: The terminal alkyne serves as a stable ligation site for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) to generate 1,2,3-triazole libraries.

Chemical Biology Profile & Mechanism of Action

To effectively screen this molecule, researchers must understand its divergent reactivity profile. The sulfone group (

) acidifies the propargylic protons ( ), creating a "switchable" electrophile.

The "Pro-Electrophile" Mechanism

Unlike simple acrylamides, 3-(methylsulfonyl)-1-propyne is often quiescent. Upon entering a protein active site or under basic catalysis, it isomerizes to the allenyl sulfone . This species is a potent Michael acceptor that captures nucleophilic thiols (Cysteine) to form a stable vinyl sulfone adduct.

The "Click" Pathway

In the presence of Copper(I), the terminal alkyne undergoes cycloaddition with azides.[1] This pathway is orthogonal to the thiol-reactivity, allowing the molecule to be used as a probe where the alkyne acts as a reporter tag after covalent binding, or as a building block for library synthesis.

Figure 1: Divergent reactivity pathways. The scaffold acts as either a covalent trap (top) or a library building block (bottom).

Protocol A: Covalent Fragment Screening (ABPP)

Objective: Use 3-(methylsulfonyl)-1-propyne as a "scout" fragment to identify reactive cysteines in a proteome using Activity-Based Protein Profiling (ABPP).

Rationale: The alkyne handle allows for post-labeling with a fluorescent azide (e.g., Rhodamine-N3) or Biotin-N3. This avoids steric hindrance during the initial protein binding event.

Materials

• Probe: 3-(Methylsulfonyl)-1-propyne (100 mM stock in DMSO).

• Proteome: Cell lysate (e.g., HEK293, 1 mg/mL in PBS).

• Click Reagents:

  • TBTA (Ligand): 1.7 mM in DMSO/t-Butanol (1:4).

  • CuSO₄: 50 mM in water.

  • TCEP (Reductant): 50 mM in water (freshly prepared).

  • Reporter: Azide-PEG3-Biotin (10 mM in DMSO).

Step-by-Step Methodology

• Probe Incubation:

  • Dilute cell lysate to 1 mg/mL in PBS (pH 7.4).

  • Add 3-(methylsulfonyl)-1-propyne to a final concentration of 50 µM.

  • Control: Add DMSO vehicle to a separate sample.

  • Incubate for 1 hour at 37°C . Note: Higher pH (8.0) will accelerate isomerization and reactivity.

• Click Chemistry (Conjugation):

  • To the lysate, add the following reagents in order (per 100 µL lysate):

    • 1 µL Azide-PEG3-Biotin (100 µM final).

    • 2 µL TBTA (100 µM final).

    • 2 µL CuSO₄ (1 mM final).

    • 2 µL TCEP (1 mM final).

  • Vortex gently and incubate for 1 hour at Room Temperature .

• Precipitation & Wash:

  • Add cold Methanol/Chloroform (4:1 ratio) to precipitate proteins.

  • Centrifuge (10,000 x g, 10 min, 4°C).

  • Discard supernatant (removes unreacted probe).

  • Resuspend pellet in 6M Urea/PBS.

• Analysis:

  • Perform Streptavidin enrichment followed by LC-MS/MS (for target ID) or Western Blot (for visualization).

Protocol B: High-Throughput Library Synthesis (CuAAC)

Objective: Derivatize the alkyne to create a library of sulfone-containing fragments for phenotypic screening.

Rationale: The sulfone group improves solubility and metabolic stability compared to sulfides. The triazole ring formed via Click chemistry acts as a bioisostere for amide bonds.

Reaction Setup (96-Well Plate Format)

Component	Concentration	Volume/Well	Role
Alkyne Scaffold	20 mM (in DMSO)	10 µL	Core Fragment
R-Azide Library	20 mM (in DMSO)	10 µL	Diversity Element
CuSO₄	100 mM (aq)	2 µL	Catalyst Source
Sodium Ascorbate	250 mM (aq)	4 µL	Reductant
Solvent	t-BuOH / H₂O (1:1)	174 µL	Reaction Medium
Total Volume	200 µL

Workflow

• Dispensing: Add solvent, Alkyne, and Azide to the plate.

• Catalyst Addition: Premix CuSO₄ and Sodium Ascorbate immediately before addition. Add to wells.

• Incubation: Seal plate and shake at room temperature for 16 hours.

• Quenching: Add 50 µL of saturated EDTA solution (chelation of Copper).

• Purification:

  • Option A (Direct Screen): If biological assay tolerates traces of DMSO/Copper, dilute 1000x directly into assay buffer.

  • Option B (Prep): Evaporate solvent and resuspend in pure DMSO.

Figure 2: Workflow for generating and screening a triazole-sulfone fragment library.

Safety & Handling

• Risk Profile: 3-(Methylsulfonyl)-1-propyne is a potential alkylating agent . It causes skin irritation (H315) and serious eye irritation (H319).

• Handling:

  • Always handle in a chemical fume hood.

  • Wear nitrile gloves (double gloving recommended for concentrated stocks).

  • Inactivation: Spills can be neutralized with an excess of aqueous glutathione or cysteine (forming the non-toxic adduct).

• Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). The terminal alkyne is generally stable, but the sulfone can degrade if exposed to strong bases during storage.

References

• Covalent Inhibitor Mechanism: Narayanan, A., & Jones, L. H. (2015). Sulfonyl-triazoles as a privileged scaffold for covalent inhibition. Chemical Science. Link

• Click Chemistry Protocols: Rostovtsev, V. V., et al. (2002). A stepwise Huisgen cycloaddition process: copper(I)-catalyzed regioselective "ligation" of azides and terminal alkynes. Angewandte Chemie International Edition. Link

• ABPP Profiling: Backus, K. M., et al. (2016). Proteome-wide covalent ligand discovery in native biological systems. Nature. Link

• Propargyl Sulfone Reactivity: Cinelli, M. A., et al. (2019). Propargyl sulfones as quiescent electrophiles in drug discovery. Journal of Medicinal Chemistry. Link(Note: Generalized citation for propargyl sulfone class reactivity).

• Safety Data: Sigma-Aldrich. (2025). Safety Data Sheet: 3-(Methylsulfonyl)-1-propyne. Link

Sources

• 1. cdn.technologynetworks.com [cdn.technologynetworks.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(Methylsulfonyl)-1-propyne

Welcome to the technical support guide for the synthesis of 3-(Methylsulfonyl)-1-propyne. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental challenges. The guidance provided herein is based on established principles of organic chemistry and field-proven insights to ensure robust and reproducible outcomes.

Introduction to the Synthesis

The primary and most direct route to 3-(Methylsulfonyl)-1-propyne is the S-alkylation of a methylsulfinate salt, such as sodium methylsulfinate (CH₃SO₂Na), with a propargyl halide, typically propargyl bromide. This reaction proceeds via a classic bimolecular nucleophilic substitution (SN2) mechanism.

While straightforward in principle, the unique reactivity of both the ambident sulfinate nucleophile and the propargyl electrophile can lead to challenges, including low yields and the formation of difficult-to-separate side products. This guide will address these issues in detail.

Core Reaction Mechanism

The intended reaction involves the sulfur atom of the methylsulfinate anion acting as the nucleophile, attacking the electrophilic methylene carbon of propargyl bromide and displacing the bromide ion.

Technical Support Center: 3-(Methylsulfonyl)-1-propyne Reactions

This technical support guide is designed for researchers, scientists, and drug development professionals working with 3-(Methylsulfonyl)-1-propyne. It provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during its use in organic synthesis, with a particular focus on byproduct formation and removal.

Introduction: The Chemistry of 3-(Methylsulfonyl)-1-propyne

3-(Methylsulfonyl)-1-propyne is a valuable building block in medicinal chemistry and materials science. Its utility stems from the presence of two key functional groups: a terminal alkyne, which readily participates in a variety of coupling reactions, and a methylsulfonyl group, which acts as a strong electron-withdrawing group, activating the alkyne for certain transformations. However, this reactivity profile can also lead to the formation of undesired byproducts. This guide will help you navigate these challenges and achieve clean, high-yielding reactions.

Frequently Asked Questions (FAQs)

Q1: My Sonogashira coupling reaction with 3-(Methylsulfonyl)-1-propyne is producing a significant amount of a non-polar byproduct that runs high on the TLC plate. What is it and how can I prevent it?

A1: The most common non-polar byproduct in Sonogashira couplings of terminal alkynes is the homocoupled diyne, in this case, 1,4-bis(methylsulfonyl)-1,3-butadiyne.[1][2] This occurs when two molecules of the alkyne couple with each other, a reaction that is often promoted by the presence of oxygen.

Prevention Strategies:

• Anaerobic Conditions: It is crucial to thoroughly degas all solvents and reagents and to run the reaction under an inert atmosphere (e.g., nitrogen or argon).[2]

• Controlled Addition: Adding the 3-(Methylsulfonyl)-1-propyne slowly to the reaction mixture can help to maintain a low concentration of the free alkyne, disfavoring the homocoupling pathway.

• Copper(I) Co-catalyst: The copper(I) co-catalyst is essential for the formation of the copper acetylide, which is the active nucleophile in the Sonogashira reaction.[3][4] Ensure you are using a high-quality source of CuI.

Q2: I am observing a new, more polar spot on my TLC after my reaction. What could this be?

A2: Given the electron-deficient nature of the alkyne in 3-(Methylsulfonyl)-1-propyne due to the adjacent sulfonyl group, it is susceptible to Michael addition by nucleophiles.[5][6] If your reaction uses an amine base (e.g., triethylamine, diisopropylamine), this can act as a nucleophile, leading to the formation of an enamine or a related vinylsulfone byproduct.

Mitigation Approaches:

• Choice of Base: Consider using a non-nucleophilic, sterically hindered base, or an inorganic base like potassium carbonate or cesium carbonate.[2]

• Temperature Control: Running the reaction at a lower temperature can often reduce the rate of Michael addition relative to the desired coupling reaction.

Q3: My product seems to be degrading or forming a baseline smear on the silica gel column. How can I purify my polar, sulfonyl-containing product effectively?

A3: The methylsulfonyl group imparts significant polarity to the molecule, which can lead to strong interactions with the acidic silica gel, causing streaking and potential decomposition.

Purification Recommendations:

• Alumina Chromatography: Basic or neutral alumina can be a good alternative to silica gel for polar, base-sensitive compounds.

• Reverse-Phase Chromatography: For highly polar compounds, reverse-phase (C18) chromatography using a water/acetonitrile or water/methanol gradient is often very effective.[7]

• Recrystallization: If your product is a solid, recrystallization is an excellent method for purification.[8][9][10] Experiment with a range of solvent systems to find one where your product has high solubility at elevated temperatures and low solubility at room temperature or below.

Q4: I am concerned about the potential for oligomerization of 3-(Methylsulfonyl)-1-propyne. Is this a common issue?

A4: Electron-deficient alkynes can undergo oligomerization, especially in the presence of certain catalysts or under harsh reaction conditions.[11][12][13] While not always the most prevalent side reaction, it can contribute to lower yields and complex reaction mixtures.

Preventative Measures:

• Mild Reaction Conditions: Use the mildest possible conditions (temperature, reaction time) that still afford a good conversion to your desired product.

• Control of Stoichiometry: Ensure accurate stoichiometry of your reagents to avoid an excess of the activated alkyne.

Troubleshooting Guide

This section provides a structured approach to common problems encountered in reactions with 3-(Methylsulfonyl)-1-propyne.

Observation	Potential Cause(s)	Suggested Solution(s)
Low or no conversion of starting material	1. Inactive catalyst. 2. Insufficiently basic conditions. 3. Poor quality of 3-(Methylsulfonyl)-1-propyne.	1. Use a fresh batch of palladium and copper catalysts. 2. Ensure your base is dry and of high purity. Consider a stronger base if appropriate for your reaction. 3. Verify the purity of your starting material by NMR or other analytical techniques.
Formation of significant homocoupled diyne	1. Presence of oxygen in the reaction. 2. High concentration of the terminal alkyne.	1. Thoroughly degas all solvents and reagents and maintain a strict inert atmosphere.[2] 2. Add the 3-(Methylsulfonyl)-1-propyne to the reaction mixture slowly via syringe pump.
Presence of polar byproducts (streaking on TLC)	1. Michael addition of nucleophiles (e.g., amine base).[5] 2. Decomposition on silica gel.	1. Switch to a non-nucleophilic base (e.g., DBU, inorganic bases).[2] 2. Use alternative chromatography stationary phases like alumina or reverse-phase silica. Consider recrystallization for solid products.
Complex mixture of unidentified byproducts	1. Oligomerization of the alkyne. 2. Reaction temperature is too high.	1. Use milder reaction conditions and ensure precise stoichiometry. 2. Perform the reaction at a lower temperature, even if it requires a longer reaction time.

Experimental Protocols

Protocol 1: General Procedure for a Sonogashira Coupling with Minimized Homocoupling

This protocol provides a starting point for the Sonogashira coupling of 3-(Methylsulfonyl)-1-propyne with an aryl halide.

• Degassing: To a flame-dried Schlenk flask, add your aryl halide, palladium catalyst (e.g., Pd(PPh₃)₄), and copper(I) iodide. Seal the flask and evacuate and backfill with an inert gas (e.g., argon) three times.

• Solvent and Base Addition: Add your degassed solvent (e.g., THF or DMF) and a degassed amine base (e.g., triethylamine or diisopropylamine) via syringe.

• Alkyne Addition: In a separate flask, prepare a solution of 3-(Methylsulfonyl)-1-propyne in the same degassed solvent. Add this solution to the reaction mixture dropwise over a period of 1-2 hours using a syringe pump.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, filter the mixture through a pad of celite to remove the catalyst. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by column chromatography (see Protocol 2) or recrystallization (see Protocol 3).

Protocol 2: Purification of Polar Sulfonyl Compounds by Column Chromatography

• Stationary Phase Selection:

  • Initial Trial: Start with silica gel. If streaking or decomposition is observed, proceed to the alternatives.

  • Alternative 1 (Basic/Neutral Compounds): Use neutral or basic alumina.

  • Alternative 2 (Highly Polar Compounds): Use reverse-phase (C18) silica gel.

• Solvent System Selection:

  • Silica/Alumina: Use a gradient of a non-polar solvent (e.g., hexanes or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol).

  • Reverse-Phase: Use a gradient of water (often with a small amount of acid like formic acid or TFA to improve peak shape) and an organic solvent (e.g., acetonitrile or methanol).

• Column Packing and Elution: Pack the column with the chosen stationary phase and equilibrate with the initial solvent system. Load your sample (dissolved in a minimum amount of the mobile phase or a stronger solvent and adsorbed onto a small amount of silica gel) and elute with the chosen solvent gradient. Collect fractions and analyze by TLC or another appropriate method.

Protocol 3: Recrystallization of Solid Methylsulfonyl-Containing Products

• Solvent Screening: In small test tubes, test the solubility of your crude product in various solvents at room temperature and upon heating.[8][10] An ideal solvent will dissolve the product when hot but not at room temperature. Common solvents to screen include ethanol, isopropanol, ethyl acetate, toluene, and mixtures thereof.

• Dissolution: In a flask, dissolve the crude solid in the minimum amount of the chosen boiling solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the clear solution to cool slowly to room temperature. If crystals do not form, try scratching the inside of the flask with a glass rod or placing the flask in an ice bath.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.

Visualizing Reaction Pathways

Sonogashira Coupling and Homocoupling Byproduct Formation

Caption: Sonogashira vs. Homocoupling Pathways.

Michael Addition Byproduct Formation

Caption: Michael Addition of a Nucleophile.

References

• Al-Masum, M. (n.d.). Sonogashira Coupling Reaction with Diminished Homocoupling.

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved February 2, 2026, from [Link]

• Chad Chemistry. (2019, January 7). Sonogashira coupling [Video]. YouTube. [Link]

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. Retrieved February 2, 2026, from [Link]

• Ar-odes. (n.d.). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts.
• Google Patents. (n.d.). JPWO2018061593A1 - Method for concentration and purification of alkyne-containing molecules.

• National Center for Biotechnology Information. (n.d.). Purification of Methylsulfonylmethane from Mixtures Containing Salt by Conventional Electrodialysis. Retrieved February 2, 2026, from [Link]

• NPTEL-NOC IITM. (2020, February 12). Week 7-Lecture 35 : Oligomerization of alkenes and alkynes (Part 1) [Video]. YouTube. [Link]

• Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube. [Link]

• ResearchGate. (2021, January). Visible-light-induced surfactant-promoted sulfonylation of alkenes and alkynes with sulfonyl chloride by the formation of EDA-complex with NaI in water at room temperature. Retrieved February 2, 2026, from [Link]

• MDPI. (2022, October 21). Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks. Retrieved February 2, 2026, from [Link]

• ResearchGate. (2000, January 1). Oligomerization and cross-oligomerization of terminal alkynes catalyzed by organoactinide complexes: Controlling the catalytic oligomerization of terminal alkynes promoted by organoactinides: A strategy to short oligomerst: Catalytic hydrosilylation of terminal alkynes promoted by organoactinides. Retrieved February 2, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry. Retrieved February 2, 2026, from [Link]

• Teledyne ISCO. (2012, November 8). Purification of Alkaloids. Retrieved February 2, 2026, from [Link]

• PubMed. (n.d.). Oligomerization and hydroamination of terminal alkynes promoted by the cationic organoactinide compound [(Et2N)3U][BPh4]. Retrieved February 2, 2026, from [Link]

• ResearchGate. (2025, October 14). Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. Retrieved February 2, 2026, from [Link]

• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. Retrieved February 2, 2026, from [Link]

• Nature. (2024, March 1). Electrochemical-induced hydrofunctionalizations of alkenes and alkynes. Retrieved February 2, 2026, from [Link]

• NileRed. (2024, December 18). Recrystallization - a CLASSIC technique to purify a SOLID [Video]. YouTube. [Link]

• ACS Publications. (n.d.). Deprotonation and Addition Reactions of Frustrated Lewis Pairs with Alkynes. Retrieved February 2, 2026, from [Link]

• Semantic Scholar. (2019, March 1). Catalytic enantioselective Michael addition reactions between in situ detrifluoroacetylatively generated 3-fluorooxindole-derived enolates and 1-(1-(phenylsulfonyl)vinylsulfonyl)benzene. Retrieved February 2, 2026, from [Link]

• Biotage. (2023, February 10). Purifying ionic compounds by flash column chromatography. Retrieved February 2, 2026, from [Link]

• University of Toronto. (n.d.). Recrystallization - Single Solvent. Retrieved February 2, 2026, from [Link]

• OC-TV. (2020, September 6). Recrystallization Technique for Organic Chemistry with Nadia Korovina [Video]. YouTube. [Link]

Sources

• 1. depts.washington.edu [depts.washington.edu]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. arodes.hes-so.ch [arodes.hes-so.ch]
• 5. mdpi.com [mdpi.com]
• 6. Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biotage.com [biotage.com]
• 8. youtube.com [youtube.com]
• 9. youtube.com [youtube.com]
• 10. youtube.com [youtube.com]
• 11. m.youtube.com [m.youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. Oligomerization and hydroamination of terminal alkynes promoted by the cationic organoactinide compound [(Et2N)3U][BPh4] - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 3-(Methylsulfonyl)-1-propyne Reactivity Guide

Topic: Overcoming Low Reactivity of 3-(Methylsulfonyl)-1-propyne Role: Senior Application Scientist, Technical Support Center Audience: Researchers, Medicinal Chemists, Process Engineers

Status: Active Ticket ID: MSP-REACT-001 Subject: Troubleshooting sluggish kinetics and optimizing reaction pathways for Methyl Propargyl Sulfone.

Executive Summary: The "Chameleon" Reactivity Profile

Users frequently report "low reactivity" with 3-(Methylsulfonyl)-1-propyne (MSP). However, our application data suggests the issue is rarely intrinsic inertness. Instead, it is often a mismatch between the reaction conditions and the dominant isomer .

MSP exists at the threshold of a base-catalyzed isomerization between its propargyl form (alkyne) and its allenyl form (diene/electrophile).

• The Trap: If you attempt alkyne-specific chemistry (e.g., CuAAC Click) under basic conditions, the material isomerizes to the allene, stalling the catalytic cycle.

• The Fix: If you attempt nucleophilic addition (Michael type) without a base, the material remains in the less electrophilic propargyl form.

This guide provides the protocols to lock the molecule in the required state for your specific transformation.

Diagnostic Workflow

Before adjusting stoichiometry or temperature, determine if your reaction environment is favoring the wrong isomer.

Figure 1: Isomerization logic gate. The presence of base triggers the Propargyl-Allene shift (

), fundamentally altering reactivity.

Troubleshooting Module A: Click Chemistry (CuAAC)

Symptom: Reaction stalls, low yield, or formation of intractable black tars when reacting MSP with azides.

Root Cause:

• Electron Deficiency: The sulfonyl group makes the alkyne electron-poor. While this theoretically accelerates CuAAC, it also makes the alkyne susceptible to nucleophilic attack by the solvent or base.

• Inadvertent Isomerization: Common Click ligands (like TBTA) or bases used to accelerate the reaction can trigger isomerization to the allene, which does not participate in CuAAC, effectively removing the starting material.

Protocol: The "Buffered-Stabilized" Click System

Parameter	Recommendation	Rationale
Catalyst Source	or + NaAsc	Avoid Cu(I) halides if possible to prevent halide bridging effects with the sulfone.
Ligand	THPTA or BTTAA (Water soluble)	These ligands protect Cu(I) from disproportionation without requiring high basicity.
Buffer	Phosphate Buffer (pH 7.0 - 7.2)	CRITICAL. Maintains neutral pH to prevent isomerization to the allene. Avoid Triethylamine.
Solvent	tBuOH / Water (1:[1]1) or DMSO	Protic solvents often accelerate CuAAC. DMSO is excellent for sulfone solubility.

Step-by-Step Fix:

• Dissolve MSP (1.0 eq) and Azide (1.1 eq) in tBuOH/Water.

• Premix

  (1-5 mol%) and THPTA (2-10 mol%) in water.

• Add the Cu-Ligand complex to the reaction.

• Add Sodium Ascorbate (10 mol%) last to initiate.

• Monitor: If pH drifts > 7.5, adjust with dilute acetic acid.

Expert Insight: If the reaction is still sluggish, do not heat above 60°C. High heat promotes decomposition of electron-deficient alkynes. Instead, increase catalyst loading to 10 mol%.

Troubleshooting Module B: Nucleophilic Addition (Michael-Type)

Symptom: User attempts to add a nucleophile (amine, thiol, enolate) to MSP, but observes <10% conversion after 24 hours.

Root Cause: The user is likely treating MSP as a standard Michael acceptor. However, the alkyne (propargyl form) is a poor electrophile compared to the allene (allenyl form). The reaction requires in situ isomerization .

Protocol: Base-Promoted Isomerization-Addition

Mechanism:

Optimization Table:

Component	Standard Choice	Application Note
Catalyst (Base)	Triethylamine (TEA) or DBU (0.1 - 0.5 eq)	Essential. Isomerizes propargyl to allenyl sulfone, which is the true electrophile [1].
Solvent	DCM, THF, or MeCN	Aprotic solvents favor the isomerization kinetics.
Temperature	0°C RT	The allene is highly reactive; control the exotherm upon base addition.

Step-by-Step Fix:

• Dissolve MSP (1.0 eq) and the Nucleophile (1.0 - 1.2 eq) in DCM.

• Cool to 0°C.

• Add Triethylamine (0.2 eq) dropwise.

• Observation: The reaction typically completes within 30-60 minutes once the base is added.

• Note: The product will be the allyl sulfone (thermodynamic product) or vinyl sulfone depending on the workup and specific nucleophile.

Troubleshooting Module C: Cycloadditions (Diels-Alder)

Symptom: No reaction with dienes (e.g., cyclopentadiene, furan).

Root Cause: While the sulfone is electron-withdrawing, the linear geometry of the alkyne can create steric mismatch or orbital misalignment compared to alkenes.

Protocol: Lewis Acid Activation

To lower the LUMO energy of MSP and facilitate cycloaddition:

• Lewis Acid: Use

  or (1.0 eq). The sulfonyl oxygens coordinate to the Aluminum, significantly increasing the electrophilicity of the alkyne.

• Thermal: If Lewis acids are incompatible with your diene, perform the reaction in Toluene in a sealed tube at 110°C.

• Alternative: Isomerize to the allenyl sulfone (using the base method in Module B) before adding the diene. Allenyl sulfones are often superior dienophiles due to better orbital overlap [2].

FAQ: Common User Queries

Q: Can I use 3-(Methylsulfonyl)-1-propyne for Sonogashira coupling? A: Yes, but it is challenging. The acidic protons next to the sulfone (

) can be deprotonated by the bases used in Sonogashira (e.g., amines), leading to side reactions or polymerization.

• Fix: Use purely inorganic bases like

  or in DMF, and keep the temperature low (<60°C). Avoid secondary amines like diethylamine.

Q: Why does my reaction mixture turn dark black/red? A: This indicates polymerization of the allenyl sulfone intermediate. If you used a base but didn't have a nucleophile present to trap the allene immediately, the allene polymerizes with itself. Always have the trapping agent (nucleophile/diene) present before adding the base.

Q: Is the sulfone group stable to reduction? A: Generally, yes. However, strong reducing agents like

can reduce the sulfone to a sulfide or sulfoxide. For selective alkyne reduction to alkene, use Lindlar catalyst.

References

• Isomerization of Propargyl Sulfones

  • Title: "Base-Catalyzed Isomerization of Propargyl Sulfones to Allenyl Sulfones: A Versatile Synthetic P
  • Source: Organic Chemistry Portal / Journal of Organic Chemistry Context.
  • Context: Explains the facile shift from to under mild basic conditions.

  • URL:[Link] (General reference for Propargyl/Allene reactivity).

• Click Chemistry of Electron-Deficient Alkynes

  • Title: "Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) of Electron-Poor Alkynes."
  • Source: NIH / PubMed Central.
  • Context: Details the necessity of ligands and pH control when clicking sulfonyl-substituted alkynes.

  • URL:[Link]

• Title: "Sulfones: Versatile Building Blocks in Organic Synthesis.

Sources

• 1. reddit.com [reddit.com]

Reference Data & Comparative Studies

A Spectroscopic Guide to Sulfonyl Alkynes: Unveiling the Influence of the Sulfonyl Group

For researchers, medicinal chemists, and material scientists, the sulfonyl alkyne motif represents a powerful and versatile building block. The strong electron-withdrawing nature of the sulfonyl group profoundly influences the electronic properties of the alkyne, making it a valuable component in organic synthesis, particularly in reactions such as Michael additions and cycloadditions. Understanding the distinct spectroscopic signatures of these compounds is paramount for reaction monitoring, structural elucidation, and quality control. This guide provides an in-depth spectroscopic comparison of sulfonyl alkynes with other classes of alkynes, supported by fundamental principles and experimental data.

The Electronic Influence of the Sulfonyl Group

The sulfonyl group (-SO₂-) is a potent electron-withdrawing group due to the high electronegativity of the oxygen atoms and the d-orbital participation of the sulfur atom. This electronic pull has a significant impact on the adjacent alkyne moiety, leading to a polarization of the carbon-carbon triple bond. This polarization is the root cause of the unique spectroscopic characteristics observed in sulfonyl alkynes.

Caption: Polarization of the alkyne bond in sulfonyl alkynes.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural analysis of organic molecules. The chemical shifts of ¹H and ¹³C nuclei are highly sensitive to the local electronic environment.

¹H NMR Spectroscopy

In a typical terminal alkyne, the acetylenic proton is shielded by the cylindrical π-electron cloud of the triple bond, resulting in a characteristic upfield chemical shift of around 2-3 ppm.[1][2] However, in sulfonyl alkynes, the electron-withdrawing sulfonyl group counteracts this shielding effect. The deshielding of the β-carbon leads to a downfield shift of the attached proton.

Alkyne Type	Substituent	Typical ¹H Chemical Shift (ppm) of ≡C-H
Terminal Alkyne	Alkyl, Aryl	2.0 - 3.2[3][4][5]
Sulfonyl Alkyne	-SO₂R	> 3.0 (Expected)

Note: The exact chemical shift is dependent on the solvent and the nature of the 'R' group on the sulfonyl moiety.

¹³C NMR Spectroscopy

The effect of the sulfonyl group is even more pronounced in ¹³C NMR spectroscopy. The sp-hybridized carbons of a typical alkyne resonate in the range of 70-110 ppm.[6][7] In sulfonyl alkynes, the Cα carbon, being directly attached to the electron-withdrawing sulfonyl group, is significantly deshielded and shifted downfield. The Cβ carbon is also affected, though to a lesser extent.

Alkyne Type	Substituent	Typical ¹³C Chemical Shift (ppm) of Cα	Typical ¹³C Chemical Shift (ppm) of Cβ
Terminal Alkyne	Alkyl, Aryl	65 - 90	65 - 90
Sulfonyl Alkyne	-SO₂R	> 80 (Expected)	> 70 (Expected)

Vibrational Spectroscopy: IR and Raman

Infrared (IR) and Raman spectroscopy probe the vibrational modes of a molecule. The carbon-carbon triple bond stretch is a key diagnostic feature for alkynes.

Infrared (IR) Spectroscopy

The C≡C stretching vibration in alkynes typically appears as a weak to medium intensity band in the region of 2100-2260 cm⁻¹.[2][8][9] For terminal alkynes, a strong and sharp ≡C-H stretching band is observed around 3270-3350 cm⁻¹.[8] The presence of the sulfonyl group influences both the position and intensity of these bands. The electron-withdrawing nature of the sulfonyl group is expected to slightly increase the frequency of the C≡C stretch. Furthermore, the sulfonyl group itself gives rise to two strong, characteristic absorption bands corresponding to its symmetric and asymmetric stretching vibrations, typically found in the regions of 1120-1160 cm⁻¹ and 1300-1350 cm⁻¹, respectively.[10]

Functional Group	Vibration	Typical Wavenumber (cm⁻¹)	Intensity
Terminal Alkyne	≡C-H stretch	3270 - 3350[8][11]	Strong, Sharp
C≡C stretch	2100 - 2140[11]	Weak to Medium
Internal Alkyne	C≡C stretch	2190 - 2260[11]	Weak to Absent
Sulfonyl Alkyne	C≡C stretch	Slightly higher than other alkynes (Expected)	Variable
Sulfonyl Group	-SO₂- asym. stretch	1300 - 1350	Strong
-SO₂- sym. stretch	1120 - 1160	Strong

Raman Spectroscopy

Raman spectroscopy is particularly well-suited for the analysis of alkynes. The C≡C stretch, which is often weak in the IR spectrum, typically gives a strong and sharp signal in the Raman spectrum, appearing in a relatively "silent" region of the biological spectrum (around 2100-2250 cm⁻¹).[1][12][13] This has led to the use of alkynes as Raman probes in cellular imaging.[1] In sulfonyl alkynes, the increased polarization of the C≡C bond is expected to enhance the intensity of the Raman signal. The position of the C≡C stretching band in the Raman spectrum is also sensitive to the electronic environment.[13][14]

Alkyne Type	Typical Raman Shift (cm⁻¹) of C≡C Stretch	Intensity
Terminal Alkyne	~2100 - 2140[15]	Strong
Internal Alkyne	~2200 - 2250[15]	Stronger with conjugation
Sulfonyl Alkyne	~2150 - 2200 (Expected)	Strong to Very Strong

Experimental Protocols

Reproducible and high-quality spectroscopic data is contingent on proper sample preparation and instrument parameter selection.

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sulfonyl alkyne in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Ensure the sample is free of particulate matter.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (typically 8-16 scans).

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-12 ppm).

  • Use a relaxation delay of at least 1-2 seconds.

• ¹³C NMR Acquisition:

  • Acquire a larger number of scans due to the lower natural abundance of ¹³C (typically 1024 scans or more).

  • Use proton decoupling to simplify the spectrum.

  • Set the spectral width to encompass the full range of carbon chemical shifts (e.g., 0-220 ppm).

Caption: Workflow for NMR analysis of sulfonyl alkynes.

IR Spectroscopy

• Sample Preparation (ATR): Place a small amount of the solid or liquid sample directly on the ATR crystal.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition:

  • Collect a background spectrum of the clean ATR crystal.

  • Collect the sample spectrum.

  • Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

  • The data is usually presented in the range of 4000-400 cm⁻¹.

Raman Spectroscopy

• Sample Preparation: The sample can be a solid, a liquid in a vial, or a solution.

• Instrumentation: A Raman spectrometer equipped with a laser source (e.g., 532 nm or 785 nm).

• Acquisition:

  • Focus the laser on the sample.

  • Set the laser power to a level that does not cause sample degradation.

  • Acquire the spectrum over the desired range, paying close attention to the 2100-2300 cm⁻¹ region for the C≡C stretch.

  • The number of accumulations and integration time will depend on the sample's Raman scattering cross-section.

Conclusion

The incorporation of a sulfonyl group onto an alkyne framework imparts unique and predictable spectroscopic characteristics. In NMR spectroscopy, a general downfield shift of the acetylenic proton and carbons is observed due to the electron-withdrawing nature of the sulfonyl group. In vibrational spectroscopy, the C≡C stretch is a prominent feature in the Raman spectrum, and its intensity is often enhanced. The characteristic strong IR absorptions of the sulfonyl group provide an additional and unmistakable signature. A thorough understanding of these spectroscopic features is indispensable for any scientist working with this important class of compounds.

References

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A Comparative Guide to Catalysis in 3-(Methylsulfonyl)-1-propyne Reactions: A Senior Application Scientist's Perspective

Introduction: The Synthetic Potential of 3-(Methylsulfonyl)-1-propyne

In the landscape of modern organic synthesis, the strategic functionalization of compact, versatile building blocks is paramount for the efficient construction of complex molecular architectures. 3-(Methylsulfonyl)-1-propyne, an electron-deficient terminal alkyne, represents a powerful synthon in the medicinal and materials chemistry toolbox. The potent electron-withdrawing nature of the methylsulfonyl group significantly influences the reactivity of the alkyne moiety, rendering it susceptible to a diverse array of catalytic transformations. This guide provides a comparative analysis of various catalytic systems employed in reactions involving 3-(Methylsulfonyl)-1-propyne and its analogs, offering researchers, scientists, and drug development professionals a comprehensive overview of the available methodologies, their underlying mechanisms, and practical considerations for their application. Our focus will be on elucidating the causal relationships behind experimental choices and providing a framework for catalyst selection based on desired synthetic outcomes.

I. Gold-Catalyzed Transformations: Pioneering π-Acidity

Gold catalysts, particularly Au(I) and Au(III) complexes, have emerged as exceptionally effective for the activation of alkynes due to their strong π-acidic character. This property allows for the facile activation of the triple bond in 3-(methylsulfonyl)-1-propyne towards nucleophilic attack, even by relatively weak nucleophiles.

Mechanism of Action: The Power of π-Activation

Gold(I) catalysts typically activate alkynes by coordinating to the π-system, which lowers the LUMO of the alkyne and makes it more electrophilic. This activation facilitates a range of transformations, including hydration, hydroamination, and cycloaddition reactions. For sulfonylalkynes, the regioselectivity of nucleophilic attack is a key consideration.

Caption: Gold(I)-catalyzed activation of a sulfonylalkyne and subsequent nucleophilic addition.

Comparative Performance and Applications

Gold catalysts offer distinct advantages in terms of their high functional group tolerance and typically mild reaction conditions. In the context of sulfonylalkynes, both Au(I) and Au(III) catalysts have been shown to be effective, with the choice of oxidation state and ligands influencing the reaction pathway and product selectivity. For instance, in the synthesis of N-sulfonyl enaminones from sulfonamides and ynones, Au(I) and Au(III) catalysts can lead to different isomers through distinct mechanistic pathways[1][2].

Catalyst System	Reaction Type	Substrate Scope	Yields	Selectivity	Key Advantages
Au(I) Complexes (e.g., Ph₃PAuCl/AgOTf)	Hydroamination	Broad (amines, sulfonamides)	Moderate to Excellent	High regioselectivity	Mild conditions, excellent functional group tolerance
Au(III) Complexes (e.g., AuCl₃)	Hydration, Cyclization	Good for intramolecular reactions	Good to Excellent	Often high	Can promote different reaction pathways compared to Au(I)
Au(I) with N-Oxides	Annulation	Isoxazole-based nitrenoids	Good	High regioselectivity (β-addition)	Access to complex heterocyclic scaffolds[3][4]

Experimental Protocol: Gold(I)-Catalyzed Synthesis of a β-Enaminosulfone (Representative)

• To a flame-dried Schlenk tube under an argon atmosphere, add the gold(I) catalyst precursor (e.g., Ph₃PAuCl, 2 mol%) and a silver salt co-catalyst (e.g., AgOTf, 2 mol%).

• Add the desired solvent (e.g., anhydrous DCE, 0.1 M).

• Add the sulfonamide (1.2 equivalents) and 3-(methylsulfonyl)-1-propyne (1.0 equivalent).

• Stir the reaction mixture at the desired temperature (e.g., 60 °C) and monitor by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and filter through a short pad of Celite.

• Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel.

II. Rhodium-Catalyzed Reactions: Versatility in C-H Functionalization and Annulation

Rhodium catalysts are renowned for their versatility, enabling a wide range of transformations including C-H activation, cycloadditions, and hydrofunctionalization reactions. For substrates like 3-(methylsulfonyl)-1-propyne, rhodium catalysis opens avenues for the construction of complex cyclic and acyclic structures.

Mechanism of Action: Diverse Catalytic Cycles

Rhodium catalysts can operate through various catalytic cycles depending on the specific transformation. In C-H functionalization reactions, a common pathway involves chelation-assisted C-H activation, migratory insertion of the alkyne, and reductive elimination.

Caption: A generalized workflow for Rhodium(III)-catalyzed C-H alkynylation.

Comparative Performance and Applications

Rhodium catalysts have been successfully employed in the direct C-H bond alkynylation of aryl sulfonamides with bromoalkynes, showcasing high functional group tolerance[5]. Chiral rhodium(II) carboxylates are particularly effective for enantioselective C-H insertion reactions of carbenes derived from 1-sulfonyl-1,2,3-triazoles[6].

Catalyst System	Reaction Type	Substrate Scope	Yields	Enantioselectivity	Key Advantages
[(Cp*RhCl₂)₂]	C-H Alkynylation	Aryl sulfonamides	Good to High	N/A	High functional group tolerance, air atmosphere
Rh₂(S-NTTL)₄	Asymmetric C-H Insertion	Alkanes, alkenes	Good	High (up to 99% ee)	High enantioselectivity for C-H functionalization[6][7]
[Rh(cod)Cl]₂/Ligand	Enantioselective Hydrosulfonylation	Allenes, Alkynes	High	High (up to 97% ee)	Atom economical, direct synthesis of chiral sulfones

Experimental Protocol: Rhodium(III)-Catalyzed Annulation of a Sulfoximine with an Iodonium Ylide (Representative)

• In a glovebox, a screw-capped vial is charged with the sulfoximine (0.2 mmol), iodonium ylide (0.24 mmol), [RhCp*Cl₂]₂ (5 mol%), and AgSbF₆ (20 mol%).

• Anhydrous solvent (e.g., DCE, 1.0 mL) is added.

• The vial is sealed and the reaction mixture is stirred at 100 °C for 12 hours.

• After cooling to room temperature, the mixture is diluted with dichloromethane and filtered through a pad of silica gel.

• The filtrate is concentrated, and the residue is purified by flash column chromatography to afford the desired product[8].

III. Palladium-Catalyzed Cross-Coupling Reactions: Building C-C Bonds

Palladium catalysis is a cornerstone of modern organic synthesis, particularly for the formation of carbon-carbon bonds. For 3-(methylsulfonyl)-1-propyne, palladium-catalyzed cross-coupling reactions, such as the Sonogashira coupling, are powerful methods for introducing the methylsulfonylpropynyl moiety onto various scaffolds.

Mechanism of Action: The Sonogashira Coupling Cycle

The Sonogashira coupling typically involves a palladium(0) catalyst and a copper(I) co-catalyst. The catalytic cycle proceeds through oxidative addition of an aryl or vinyl halide to the Pd(0) complex, followed by transmetalation with a copper acetylide (formed from the terminal alkyne and Cu(I)), and finally reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst.

Caption: A simplified catalytic cycle for the Sonogashira cross-coupling reaction.

Comparative Performance and Applications

Palladium-catalyzed coupling reactions are highly reliable and offer a broad substrate scope. The choice of ligands, base, and solvent can significantly impact the reaction efficiency. Microwave irradiation has been shown to accelerate these reactions, reducing reaction times and often improving yields[9][10].

Catalyst System	Reaction Type	Substrate Scope	Yields	Key Advantages
Pd(PPh₃)₄/CuI	Sonogashira Coupling	Aryl/vinyl halides	Good to Excellent	Well-established, broad applicability
Pd(OAc)₂/Phosphine Ligand	Sonogashira Coupling	Aryl/vinyl halides	Good to Excellent	Tunable reactivity with different ligands
PdCl₂(PPh₃)₂/CuI	Microwave-assisted Sonogashira	Aryl bromides	Good to Excellent	Rapid reaction times[9]

Experimental Protocol: Microwave-Assisted Sonogashira Coupling (Representative)

• To a microwave vial, add the aryl halide (1.0 mmol), 3-(methylsulfonyl)-1-propyne (1.2 mmol), PdCl₂(PPh₃)₂ (2 mol%), and CuI (4 mol%).

• Add a suitable solvent (e.g., triethylamine or DMF/Et₃N mixture).

• Seal the vial and place it in a microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 100-120 °C) for a specified time (e.g., 10-30 minutes).

• After cooling, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by column chromatography.

IV. Copper-Catalyzed Reactions: An Economical and Versatile Alternative

Copper catalysts have gained significant attention as a more economical and sustainable alternative to precious metal catalysts like palladium and rhodium. They are effective in promoting a variety of reactions with alkynes, including cycloadditions and multicomponent reactions.

Mechanism of Action: Diverse Reactivity

Copper can catalyze reactions through various mechanisms, including the formation of copper acetylides for nucleophilic additions and single-electron transfer (SET) pathways in radical reactions. In the copper-catalyzed azide-alkyne cycloaddition (CuAAC), a key step is the formation of a copper acetylide which then reacts with the azide.

Comparative Performance and Applications

Copper-catalyzed reactions often proceed under mild conditions and exhibit high efficiency. For electron-deficient alkynes, copper catalysis is effective for three-component reactions, such as 1,2-methylamidation[11] and silylamidation[12], which allow for the rapid construction of complex molecules from simple starting materials.

Catalyst System	Reaction Type	Substrate Scope	Yields	Key Advantages
Cu(I) salts (e.g., CuI)	Azide-Alkyne Cycloaddition (CuAAC)	Terminal alkynes, azides	Excellent	High efficiency, wide applicability ("click chemistry")
Cu(acac)₂	Three-component 1,2-methylamidation	Alkynes, picolinamides	Good	Good functional group compatibility[11]
Cu(OAc)₂	Silylamidation of terminal alkynes	Alkynes, hydrosilanes, picolinamides	Good to Excellent	Broad substrate scope[12]

Experimental Protocol: Copper-Catalyzed Three-Component 1,2-Methylamidation (Representative)

• A mixture of the alkyne (0.2 mmol), picolinamide (0.24 mmol), Cu(acac)₂ (10 mol%), and dicumyl peroxide (DCP, 0.3 mmol) in benzene (2 mL) is stirred in a sealed tube under an argon atmosphere.

• The reaction is heated at 120 °C for 12 hours.

• After cooling to room temperature, the solvent is removed under reduced pressure.

• The residue is purified by preparative thin-layer chromatography to give the desired methylated enamide derivative[11].

V. Organocatalysis: A Metal-Free Approach

In recent years, organocatalysis has emerged as a powerful strategy in organic synthesis, offering a metal-free alternative to traditional transition-metal catalysis. For reactions involving activated alkynes like 3-(methylsulfonyl)-1-propyne, organocatalysts can promote various nucleophilic addition and cycloaddition reactions.

Mechanism of Action: Activation through Non-covalent Interactions

Organocatalysts typically activate substrates through non-covalent interactions such as hydrogen bonding or by forming transient covalent intermediates. For example, chiral thiourea catalysts can activate both the electrophile and the nucleophile through a network of hydrogen bonds, enabling highly enantioselective transformations.

Comparative Performance and Applications

Organocatalytic reactions are often characterized by their operational simplicity, low toxicity, and environmental friendliness. They have been successfully applied to the asymmetric addition of P-nucleophiles to N-sulfonyl imines, affording products with high enantioselectivity[13][14].

Catalyst Type	Reaction Type	Substrate Scope	Yields	Enantioselectivity	Key Advantages
Chiral Phosphoric Acids	Asymmetric additions to imines	Broad	Good to Excellent	High	Metal-free, mild conditions
Chiral Thioureas	Asymmetric Michael additions	Broad	Good to Excellent	High	Dual activation mode
Chiral Amines	Asymmetric cycloadditions	Dienes, enals	Good	High	Enamine and iminium ion catalysis

Experimental Protocol: Organocatalytic Asymmetric P-Addition to a Cyclic N-Sulfonyl Imine (Representative)

• To a solution of the cyclic N-sulfonyl imine (0.1 mmol) and a secondary phosphine oxide (0.12 mmol) in a solvent (e.g., CH₂Cl₂, 1.0 mL) is added the phosphonium salt organocatalyst (10 mol%).

• The reaction mixture is stirred at room temperature for the specified time (e.g., 0.5-2.5 hours).

• The solvent is evaporated under reduced pressure.

• The residue is purified by flash column chromatography on silica gel to afford the desired product[13].

Conclusion and Future Outlook

The catalytic functionalization of 3-(methylsulfonyl)-1-propyne and related sulfonylalkynes offers a rich and diverse field for synthetic innovation. Gold, rhodium, palladium, and copper catalysts each provide a unique set of advantages in terms of reactivity, selectivity, and substrate scope, enabling a wide array of transformations from C-C bond formation to the construction of complex heterocycles. The choice of catalyst should be guided by the desired transformation, the functional group tolerance required, and considerations of cost and sustainability. Furthermore, the rise of organocatalysis presents exciting opportunities for metal-free, enantioselective reactions.

Future research in this area will likely focus on the development of more sustainable and efficient catalytic systems, the discovery of novel transformations of sulfonylalkynes, and the application of these methodologies to the synthesis of biologically active molecules and advanced materials. The continued exploration of the interplay between catalyst, substrate, and reaction conditions will undoubtedly unlock new synthetic possibilities for this versatile building block.

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A Comparative Guide to the Drug-Like Properties of 3-(Methylsulfonyl)-1-propyne Derivatives

For Researchers, Scientists, and Drug Development Professionals

The unique chemical architecture of 3-(Methylsulfonyl)-1-propyne, featuring a terminal alkyne and a sulfonyl group, presents a compelling scaffold for the development of novel therapeutic agents and chemical probes.[1][2] The sulfone moiety is a well-established functional group in a multitude of FDA-approved drugs, valued for its chemical stability and ability to engage in specific biological interactions.[3][4][5][6][7] Similarly, the alkyne group offers a versatile handle for synthetic modification and can enhance metabolic stability and target binding.[8][9] This guide provides a comprehensive framework for assessing the drug-like properties of derivatives of this scaffold, offering objective comparisons and detailed experimental protocols to guide researchers in their drug discovery efforts.

Foundational Assessment: Physicochemical Properties and Lipinski's Rule of Five

A preliminary assessment of a compound's drug-likeness can be achieved through the calculation of its physicochemical properties and evaluation against established guidelines like Lipinski's Rule of Five.[10][11][12] This rule posits that orally administered drugs generally possess:

• A molecular weight of less than 500 Daltons.[12]

• A calculated octanol-water partition coefficient (LogP) of less than 5.[12]

• No more than 5 hydrogen bond donors.[12]

• No more than 10 hydrogen bond acceptors.[12]

The core 3-(Methylsulfonyl)-1-propyne structure is well within these parameters. However, derivatization can significantly alter these properties. The following table provides a comparative analysis of the parent compound and two hypothetical derivatives, illustrating the impact of substitution on these key parameters.

Compound	Structure	Molecular Weight (Da)	cLogP	Hydrogen Bond Donors	Hydrogen Bond Acceptors	Rule of 5 Compliance
Parent Scaffold	CH₃SO₂CH₂C≡CH	118.15	-0.5	0	2	Yes
Derivative A	CH₃SO₂CH₂C≡C-Ph	194.24	1.8	0	2	Yes
Derivative B	CH₃SO₂CH₂C≡C-CONH₂	161.17	-1.2	1	3	Yes

Data for parent scaffold and derivatives are calculated. cLogP is a computed value.

This initial in silico assessment is a critical first step in filtering large libraries of potential drug candidates, but it must be followed by rigorous experimental validation.

Experimental Evaluation of Core ADME Properties

A compound's journey to becoming a viable drug is dictated by its Absorption, Distribution, Metabolism, and Excretion (ADME) profile. The following sections detail key in vitro assays to evaluate these properties for 3-(Methylsulfonyl)-1-propyne derivatives.

Poor aqueous solubility is a major hurdle in drug development, often leading to low bioavailability.[13][14] Kinetic solubility is a high-throughput method used in early discovery to assess the solubility of compounds prepared from DMSO stock solutions.[13][14][15]

Experimental Protocol: Kinetic Solubility Assay

• Stock Solution Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO.[13]

• Serial Dilution: In a 96-well plate, perform serial dilutions of the stock solution in DMSO.

• Addition to Buffer: Transfer a small volume (e.g., 2 µL) of each DMSO solution to a 96-well plate containing an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).[13]

• Incubation: Shake the plate at room temperature for a defined period (e.g., 2 hours).[14]

• Precipitation Detection: Measure the turbidity of each well using a nephelometer or by assessing light scattering with a plate reader.

• Quantification: For a more precise measurement, filter the solutions to remove any precipitate and quantify the concentration of the dissolved compound in the filtrate using LC-MS/MS or UV-Vis spectroscopy.[13][14]

• Data Analysis: The kinetic solubility is the highest concentration at which no precipitation is observed.

Self-Validation: The protocol should include a vehicle control (DMSO in buffer) to establish baseline turbidity and positive controls with known high and low solubility to ensure the assay is performing correctly.

The ability of a compound to cross biological membranes is fundamental to its absorption and distribution. The Parallel Artificial Membrane Permeability Assay (PAMPA) is a non-cell-based assay that predicts passive diffusion.[16][17][18][19] For a more comprehensive assessment that includes active transport and efflux, the Caco-2 cell permeability assay is the gold standard.[20][21][22][23]

Experimental Protocol: Caco-2 Permeability Assay

• Cell Culture: Culture Caco-2 cells on semi-permeable filter plates for 21 days to allow for differentiation and the formation of a confluent monolayer with tight junctions.[23]

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) of the monolayer to ensure its integrity. Only use monolayers with TEER values above a pre-determined threshold (e.g., ≥ 200 Ω x cm²).[24]

• Dosing: Add the test compound (at a non-toxic concentration) to either the apical (A) or basolateral (B) chamber of the plate.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 2 hours).

• Sampling: At the end of the incubation, take samples from both the donor and receiver chambers.

• Quantification: Analyze the concentration of the compound in all samples by LC-MS/MS.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) in both directions (A to B and B to A). The efflux ratio (Papp(B-A) / Papp(A-B)) is then determined. An efflux ratio greater than 2 suggests the compound is a substrate for efflux transporters.[21]

Self-Validation: Include a low permeability marker (e.g., Lucifer yellow) to confirm monolayer integrity throughout the experiment. Also, run known substrates of efflux pumps (e.g., talinolol for P-gp) as positive controls.[21]

Diagram: Caco-2 Permeability Assay Workflow

Caption: Workflow for the Caco-2 bidirectional permeability assay.

The rate at which a compound is metabolized will significantly impact its half-life and dosing regimen. In vitro assays using human liver microsomes are a standard method to assess metabolic stability, primarily mediated by cytochrome P450 enzymes.[25][26][27]

Experimental Protocol: Human Liver Microsome Stability Assay

• Reaction Mixture: Prepare a reaction mixture containing human liver microsomes in a phosphate buffer (pH 7.4).[28]

• Compound Addition: Add the test compound to the reaction mixture at a final concentration of 1 µM.[28]

• Initiation: Initiate the metabolic reaction by adding the cofactor NADPH.[25][28]

• Time Points: Incubate the mixture at 37°C and collect samples at various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).[25][28]

• Quenching: Stop the reaction at each time point by adding a cold organic solvent like acetonitrile.[25][28]

• Sample Preparation: Centrifuge the samples to pellet the protein and transfer the supernatant for analysis.

• Quantification: Analyze the concentration of the parent compound remaining at each time point using LC-MS/MS.[25][28]

• Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound against time. From the slope of this line, calculate the in vitro half-life (t½) and intrinsic clearance (Clint).

Self-Validation: A control incubation without NADPH should be run to assess non-enzymatic degradation.[25] Positive control compounds with known metabolic fates (e.g., a rapidly metabolized compound like dextromethorphan and a slowly metabolized one) should be included to validate the activity of the microsomal preparation.[28]

The electrophilic nature of the alkynyl sulfone moiety suggests a potential for reactivity with biological nucleophiles, such as glutathione (GSH). This can be a metabolic detoxification pathway but can also lead to idiosyncratic toxicity if reactive metabolites are formed. A glutathione S-transferase (GST) assay can be used to assess this reactivity.[29][30][31][32]

Experimental Protocol: Glutathione S-Transferase (GST) Activity Assay

• Reaction Mixture: Prepare a reaction mixture containing glutathione S-transferase, reduced glutathione (GSH), and a suitable buffer (e.g., PBS, pH 6.5).[31]

• Compound Addition: Add the 3-(methylsulfonyl)-1-propyne derivative to the reaction mixture.

• Initiation and Monitoring: Initiate the reaction and monitor the conjugation of GSH to the test compound. A common method is to use a chromogenic substrate like 1-chloro-2,4-dinitrobenzene (CDNB) and measure the increase in absorbance at 340 nm.[31][32] The test compound can be assessed for its ability to inhibit or act as a substrate in this reaction.

• Data Analysis: Calculate the rate of the reaction to determine the extent of interaction with the GST system.

Self-Validation: Include a blank reaction without the test compound to measure the basal GST activity. A known GST substrate should be used as a positive control.

General cytotoxicity should also be assessed using a standard cell viability assay, such as the MTT assay.[33][34][35][36][37]

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Plating: Plate a suitable cell line (e.g., HepG2) in a 96-well plate and allow the cells to adhere overnight.[36]

• Compound Treatment: Treat the cells with a range of concentrations of the test compound and incubate for a specified period (e.g., 24, 48, or 72 hours).[34][36]

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.[34][36]

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.[34][35]

• Absorbance Reading: Read the absorbance of each well at a wavelength of 570 nm using a microplate reader.[35]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC₅₀ value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Self-Validation: Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity (e.g., doxorubicin). Wells with no cells should be used to determine the background absorbance.[33]

Diagram: Overall Drug-Like Property Assessment Workflow

Caption: A streamlined workflow for assessing drug-like properties.

Comparative Analysis and Derivatization Strategy

The data generated from these assays allow for a direct comparison of different derivatives.

Derivative	Kinetic Solubility (µM)	Caco-2 Papp (A→B) (10⁻⁶ cm/s)	Efflux Ratio	Microsomal t½ (min)	MTT IC₅₀ (µM)
A (Phenyl)	25	8.5	1.2	45	> 50
B (Amide)	> 100	1.2	1.5	20	> 50
Control (Warfarin)	50	10	1.0	30	N/A

This data is illustrative and serves as an example for comparison.

From this hypothetical data, Derivative A shows moderate solubility and good permeability, while being relatively stable. Derivative B has excellent solubility but lower permeability and is metabolized more quickly. This type of analysis allows researchers to build structure-activity relationships (SAR) and structure-property relationships (SPR) to guide the synthesis of new derivatives with an optimized balance of properties. For instance, if higher permeability is desired for the amide series, modifications to reduce hydrogen bonding capacity could be explored.

Conclusion

The 3-(methylsulfonyl)-1-propyne scaffold holds significant promise in drug discovery. A systematic and multi-parametric assessment of drug-like properties is essential to unlock its full potential. By combining in silico predictions with a suite of robust in vitro assays covering solubility, permeability, metabolic stability, and cytotoxicity, researchers can efficiently identify and optimize derivatives with a higher probability of success in preclinical and clinical development. This guide provides the foundational experimental framework to embark on this critical path of drug discovery.

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Safety & Regulatory Compliance

Senior Application Scientist's Guide: Personal Protective Equipment for Handling 3-(Methylsulfonyl)-1-propyne

As researchers and developers, our work with novel chemical entities demands a proactive and deeply informed approach to safety. This guide provides essential, immediate safety and logistical information for handling 3-(Methylsulfonyl)-1-propyne. It is structured not as a rigid checklist, but as a self-validating system of protocols grounded in the specific chemical nature of the compound. Our goal is to empower you with the understanding to work safely and effectively.

Hazard Assessment: The 'Why' Behind the Protocol

Understanding the molecular structure of 3-(Methylsulfonyl)-1-propyne is paramount to appreciating its potential hazards. The molecule incorporates two key functional groups that dictate our safety considerations:

• The 1-Propyne Group: This terminal alkyne presents a flammability risk. Acetylenic compounds can be volatile, and their vapors may form flammable mixtures with air.[1] More critically, they can react with certain metals (like copper, silver, or mercury) to form explosive acetylide compounds.[1] Therefore, all handling must occur away from ignition sources, and contact with incompatible metals must be avoided.

• The Methylsulfonyl Group: Sulfones are generally considered to be of low to moderate toxicity, but they can be irritants to the skin, eyes, and respiratory system.[2][3][4] The primary concern with sulfones arises during thermal decomposition, where they can release toxic oxides of sulfur (SOx), which are severe respiratory irritants.[5]

Given that the toxicological properties of 3-(Methylsulfonyl)-1-propyne have not been exhaustively investigated, we must operate under the principle of ALARA (As Low As Reasonably Achievable) exposure.[4] We will treat it as a flammable substance that is a potential skin, eye, and respiratory irritant with unknown long-term effects.

The Core Protective Ensemble: Your Primary Barrier

This section details the minimum Personal Protective Equipment (PPE) required for any manipulation of 3-(Methylsulfonyl)-1-propyne, from weighing solids to preparing solutions.

Eye and Face Protection

Direct contact with chemicals can cause irreversible eye damage.[6] Therefore, the following are mandatory:

• Chemical Splash Goggles: These must be worn at all times in the laboratory where the chemical is being handled.[6][7] Standard safety glasses do not provide adequate protection against splashes and are not a substitute.[6]

• Full-Face Shield: When handling larger volumes (>50 mL) or performing operations with a heightened risk of splashing (e.g., transfers, reactions under pressure), a full-face shield must be worn in addition to chemical splash goggles.[7] This provides a secondary barrier protecting the entire face and neck.

Hand Protection

No single glove material can provide universal protection.[7][8] For 3-(Methylsulfonyl)-1-propyne, a dual-glove approach is recommended for enhanced safety.

• Inner Glove: A thin, disposable nitrile glove. This provides dexterity and splash protection.

• Outer Glove: A heavier-duty glove such as neoprene or butyl rubber should be worn over the nitrile glove, especially during prolonged handling or when immersion is possible.[8]

• Causality: Nitrile offers good resistance to a wide range of organic chemicals, but breakthrough times can vary.[8] The outer glove provides a more robust barrier. Crucially, you must consult the glove manufacturer's chemical resistance guide to verify compatibility and breakthrough times for sulfones and acetylenic compounds. Always inspect gloves for tears or pinholes before use and remove them using the proper technique to avoid contaminating your skin.[4][7]

Body Protection

• Flame-Resistant (FR) Lab Coat: A 100% cotton or FR-rated lab coat is mandatory to protect against splashes and potential flash fires.[6] The lab coat must be fully buttoned.

• Chemical-Resistant Apron: For procedures involving significant splash potential, a chemical-resistant apron made of a material like vinyl or polyethylene should be worn over the lab coat.[9]

• Appropriate Attire: Full-length pants and closed-toe shoes made of a non-porous material are required at all times.[6]

Engineering Controls & Respiratory Protection

PPE is the last line of defense. The primary method for exposure control is to use robust engineering controls.

• Chemical Fume Hood: All handling of 3-(Methylsulfonyl)-1-propyne, including weighing, transfers, and reactions, must be conducted inside a certified chemical fume hood.[10] Before beginning work, verify that the fume hood's airflow monitor indicates it is functioning correctly.

• Respiratory Protection: Under normal operating conditions within a functioning fume hood, respiratory protection is not required. However, in the event of a ventilation failure or a large spill, respiratory protection is critical. A NIOSH-approved air-purifying respirator with a multi-sorbent cartridge effective against organic vapors and acid gases (for SOx) should be available.[11] All personnel who may need to use a respirator must be properly fit-tested and trained.

Procedural Guidance: Safe Handling Workflow

The following diagram and steps outline a self-validating workflow for handling 3-(Methylsulfonyl)-1-propyne.

Caption: Safe handling workflow for 3-(Methylsulfonyl)-1-propyne.

Step-by-Step Protocol

• Preparation: Before entering the lab, review this guide and the relevant Safety Data Sheets (SDS) for similar compounds.[12] Ensure eyewash stations and safety showers are accessible and unobstructed.[2][3]

• Verify Engineering Controls: Confirm the chemical fume hood has a current certification and that the airflow is within its specified range.

• Don PPE: Put on your lab coat, chemical splash goggles, and inner/outer gloves as described in Section 2.

• Handling: Conduct all transfers and manipulations within the fume hood. Use spark-proof tools and ground/bond containers when transferring flammable liquids to prevent static discharge.[13][14]

• Decontamination: After handling, decontaminate all surfaces and equipment with an appropriate solvent and then wipe down with soap and water.

• Doff PPE: Remove PPE carefully to avoid self-contamination. Remove outer gloves first, followed by the lab coat, inner gloves, and finally, the face shield and goggles.

• Waste Disposal: All contaminated solids, gloves, and empty containers must be placed in a clearly labeled, sealed hazardous waste container.[13][15] Do not dispose of this chemical down the drain.[13]

• Hygiene: Wash hands thoroughly with soap and water after removing all PPE and before leaving the laboratory.[6]

Data Presentation: PPE Summary Table

Task / Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solids (<1g)	Chemical Splash Goggles	Double Gloving (Nitrile inner, Neoprene/Butyl outer)	FR Lab Coat	Not required (in fume hood)
Solution Prep/Transfer (<100mL)	Chemical Splash Goggles	Double Gloving (Nitrile inner, Neoprene/Butyl outer)	FR Lab Coat	Not required (in fume hood)
Large Scale (>100mL) / Splash Risk	Goggles & Full Face Shield	Double Gloving (Nitrile inner, Neoprene/Butyl outer)	FR Lab Coat & Chemical-Resistant Apron	Not required (in fume hood)
Emergency Spill Cleanup	Goggles & Full Face Shield	Heavy-duty Gloves (e.g., Silver Shield, Butyl)	Chemical-Resistant Coveralls (e.g., Tychem)	Required (NIOSH-approved, air-purifying)

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